1-(But-3-en-1-yl)piperazine (CAS 82500-01-4): A Dual-Functional Scaffold for Advanced Drug Discovery and Bioconjugation
As a Senior Application Scientist, I frequently encounter the challenge of balancing metabolic stability, aqueous solubility, and synthetic versatility in drug design. 1-(But-3-en-1-yl)piperazine has emerged as a highly...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I frequently encounter the challenge of balancing metabolic stability, aqueous solubility, and synthetic versatility in drug design. 1-(But-3-en-1-yl)piperazine has emerged as a highly valuable building block that addresses these challenges simultaneously. By marrying the pharmacokinetic benefits of a piperazine core with the orthogonal reactivity of a terminal alkene, this molecule serves as a linchpin for complex bioconjugation, PROTAC linker engineering, and late-stage functionalization.
This technical guide deconstructs the chemical anatomy of 1-(But-3-en-1-yl)piperazine, providing field-proven mechanistic insights and self-validating experimental protocols designed for researchers and drug development professionals.
Structural Anatomy & Physicochemical Profiling
The utility of 1-(But-3-en-1-yl)piperazine lies in its bifunctional nature. The molecule features a secondary amine (N4) and a tertiary amine (N1) attached to a but-3-enyl tail.
The Piperazine Core: Imparts basicity (typical pKa ~9.0-9.8 for the secondary amine), which is critical for improving the aqueous solubility of lipophilic drug candidates.
The Terminal Alkene: Provides a highly specific, unactivated handle for radical-mediated or transition-metal-catalyzed reactions, remaining completely inert under standard peptide coupling or reductive amination conditions.
Quantitative Data Summary
The following table summarizes the core physicochemical properties of the compound, essential for calculating stoichiometry and planning storage conditions[1].
Prevents slow auto-oxidation of the secondary amine[1].
Mechanistic Pathways & Orthogonal Reactivity
The true power of 1-(But-3-en-1-yl)piperazine is its orthogonal reactivity . You can selectively functionalize the secondary amine without perturbing the alkene, and vice versa. This allows the molecule to act as a directional linker in modular synthesis.
Orthogonal reactivity profile of 1-(But-3-en-1-yl)piperazine highlighting functionalization.
Field-Proven Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes the underlying causality to empower researchers to troubleshoot and adapt.
Protocol A: Chemoselective Reductive Amination of the N4-Amine
Objective: Alkylate the secondary amine using an aldehyde while strictly preserving the terminal alkene.
Methodology:
Preparation: Dissolve 1.0 eq of 1-(But-3-en-1-yl)piperazine and 1.05 eq of the target aldehyde in anhydrous 1,2-dichloroethane (DCE) (0.2 M).
Activation: Add 1.5 eq of glacial acetic acid.
Causality: The acid catalyzes the formation of the iminium ion intermediate. Without acid, the reaction stalls at the hemiaminal stage.
Reduction: After 30 minutes of stirring at room temperature, add 1.5 eq of Sodium triacetoxyborohydride (STAB) in portions.
Causality: Why STAB over
NaBH4
or
NaCNBH3
?
NaBH4
is too reactive and will prematurely reduce the aldehyde to an alcohol.
NaCNBH3
generates highly toxic hydrogen cyanide gas under acidic conditions. STAB provides the perfect kinetic window—it selectively reduces the iminium ion while leaving the isolated alkene completely untouched.
Validation & Quenching: Monitor via LC-MS. Once the aldehyde is consumed, quench the reaction with saturated aqueous
NaHCO3
. This neutralizes the acetic acid and destroys excess STAB, preventing post-extraction side reactions.
Isolation: Extract with dichloromethane (DCM), dry over
Na2SO4
, and concentrate under reduced pressure.
Objective: Conjugate a thiol-containing payload (e.g., a fluorescent dye or peptide) to the terminal alkene via anti-Markovnikov addition.
Step-by-step experimental workflow for photo-initiated Thiol-Ene click bioconjugation.
Methodology:
Preparation: Combine 1.0 eq of the N-functionalized 1-(But-3-en-1-yl)piperazine, 1.2 eq of the thiol payload, and 0.1 eq of 2,2-Dimethoxy-2-phenylacetophenone (DPAP) in degassed DMF/MeOH (1:1).
Degassing (Critical Step): Sparge the solution with Argon for 15 minutes.
Causality: Molecular oxygen (
O2
) is a potent diradical. If not removed, it acts as a radical scavenger, terminating the thiyl radical chain reaction prematurely and drastically reducing yields.
Irradiation: Expose the reaction vessel to 365 nm UV light at room temperature for 1-2 hours.
Causality: Why UV/DPAP over thermal initiators like AIBN? Thermal initiation requires sustained heating (70-80 °C), which can promote unwanted aza-Michael additions or amine oxidation. Photo-initiation at room temperature preserves the integrity of the piperazine core.
Validation: Monitor via TLC (staining with
KMnO4
to detect the disappearance of the alkene).
Purification: Remove the solvent in vacuo and purify via reverse-phase flash chromatography.
Applications in Advanced Drug Development
The integration of 1-(But-3-en-1-yl)piperazine into modern medicinal chemistry is primarily driven by two advanced therapeutic modalities:
1. PROTAC Linker Engineering:
Proteolysis Targeting Chimeras (PROTACs) require precise spatial separation between the target-binding ligand and the E3-ligase recruiter. The piperazine ring introduces conformational rigidity and improves the overall aqueous solubility of the massive PROTAC molecule. Concurrently, the terminal alkene serves as an ideal handle for Olefin Cross-Metathesis (using Grubbs II catalyst), allowing chemists to rapidly stitch together modular linker libraries to screen for optimal degradation profiles.
2. Antibody-Drug Conjugates (ADCs):
In ADC development, stable and specific conjugation is paramount. The unactivated nature of the butenyl tail prevents premature reactivity in biological media. However, under controlled Thiol-Ene click conditions, it forms a highly stable thioether bond with engineered cysteine residues on monoclonal antibodies, ensuring the cytotoxic payload is delivered without premature cleavage in systemic circulation.
References
The following authoritative sources and supplier databases were consulted to verify the physicochemical parameters, CAS registry data, and structural properties of 1-(But-3-en-1-yl)piperazine:
National Center for Biotechnology Information (PubChem)
Title: Piperazine Derivative Structural Data (CID 116038103)
URL:[Link]
Synthesis Pathways for 1-(But-3-en-1-yl)piperazine Derivatives: A Mechanistic and Methodological Guide
Executive Summary & Strategic Rationale In modern drug discovery and advanced materials science, 1-(but-3-en-1-yl)piperazine (CAS: 82500-01-4) [[1]]() serves as a highly versatile bifunctional building block. The piperaz...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Strategic Rationale
In modern drug discovery and advanced materials science, 1-(but-3-en-1-yl)piperazine (CAS: 82500-01-4) [[1]]() serves as a highly versatile bifunctional building block. The piperazine core is a ubiquitous pharmacophore leveraged to modulate physicochemical properties such as basicity, solubility, and target affinity 2. Simultaneously, the terminal butenyl chain provides an orthogonal chemical handle for late-stage functionalization via olefin cross-metathesis, thiol-ene click chemistry, or hydroboration-oxidation.
As a Senior Application Scientist, designing a reliable synthesis for this molecule requires navigating the inherent challenge of piperazine's symmetry: chemoselectively functionalizing only one of its two equivalent secondary amines without triggering runaway over-alkylation.
Mechanistic Pathways: A Comparative Analysis
To achieve mono-alkylation, three distinct retrosynthetic pathways are typically evaluated. Understanding the causality behind their success or failure is critical for process optimization.
Pathway A: Direct Mono-Alkylation (Unprotected)
Reacting unprotected piperazine directly with 4-bromo-1-butene 3.
Causality: While atom-economical, the initial alkylation inductively donates electron density to the piperazine ring. This makes the mono-alkylated intermediate more nucleophilic than the starting material, leading to unavoidable dialkylation. Suppressing this requires a massive excess of piperazine (5–10 equivalents), which severely complicates downstream purification.
Pathway B: Reductive Amination
Reacting piperazine with 3-butenal, followed by reduction (e.g., with
NaBH(OAc)3
).
Causality: 3-butenal is highly prone to base-catalyzed tautomerization, isomerizing into the conjugated 2-butenal (crotonaldehyde) in the presence of piperazine. This shifts the reaction from a 1,2-reductive amination to a 1,4-conjugate addition, ruining the yield and generating complex impurity profiles.
Pathway C: Orthogonal Protection Strategy (Industry Standard)
Utilizing 1-Boc-piperazine as the starting material. The tert-butyloxycarbonyl (Boc) group deactivates one nitrogen via resonance, rendering it non-nucleophilic. The remaining secondary amine undergoes a clean
SN2
substitution with 4-bromo-1-butene 4, followed by acid-mediated deprotection.
Quantitative Data & Optimization
The table below summarizes the quantitative metrics driving the selection of Pathway C for scalable drug development.
Synthesis Pathway
Atom Economy
Target Yield
Primary Impurity
Scalability Profile
A: Direct Alkylation
High
30 - 40%
1,4-di(but-3-en-1-yl)piperazine
Poor (Requires complex distillation)
B: Reductive Amination
Moderate
20 - 30%
1,4-conjugate addition products
Poor (Reagent instability)
C: Orthogonal Protection
Low (due to Boc)
85 - 95%
Trace unreacted starting material
Excellent (Industry Standard)
Experimental Workflow: The Orthogonal Protection Strategy
Fig 1: Orthogonal synthesis pathway for 1-(but-3-en-1-yl)piperazine via Boc-protection.
Step 1:
SN2
Alkylation of 1-Boc-Piperazine
Protocol:
Setup: In a flame-dried round-bottom flask under an inert argon atmosphere, dissolve 1-Boc-piperazine (1.0 equiv) in anhydrous acetonitrile (MeCN) to achieve a 0.2 M concentration.
Base & Catalyst Addition: Add anhydrous potassium carbonate (
K2CO3
, 2.0 equiv) and a catalytic amount of sodium iodide (NaI, 0.1 equiv).
Causality:
K2CO3
acts as a heterogeneous, non-nucleophilic acid scavenger to neutralize the HBr byproduct without participating in destructive side reactions 5. NaI facilitates a Finkelstein reaction, converting 4-bromo-1-butene into the highly reactive 4-iodo-1-butene in situ, significantly lowering the activation energy of the
SN2
displacement 4. MeCN is chosen as a polar aprotic solvent that optimally balances the solubility of the organic reactants and the inorganic salts.
Electrophile Addition: Add 4-bromo-1-butene (1.1 equiv) dropwise at room temperature to prevent localized thermal spikes.
Reaction: Heat the suspension to 65°C (reflux) for 12–16 hours.
Workup: Cool to room temperature, filter off the inorganic salts, and concentrate the filtrate in vacuo. Dissolve the residue in ethyl acetate, wash with water and brine, dry over anhydrous
Na2SO4
, and concentrate.
Step 2: Acid-Mediated Deprotection
Protocol:
Setup: Dissolve the crude 1-Boc-4-(but-3-en-1-yl)piperazine in anhydrous dichloromethane (DCM) (0.1 M).
Acid Addition: Cool the solution to 0°C. Add trifluoroacetic acid (TFA, 10 equiv) dropwise.
Causality: TFA protonates the carbamate oxygen, leading to the fragmentation of the Boc group into isobutylene gas and carbon dioxide. Cooling prevents the highly exothermic reaction from causing solvent boil-off or alkene side-reactions.
Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.
Workup: Concentrate the mixture in vacuo to remove excess TFA and DCM. To obtain the free base, dissolve the resulting TFA salt in a minimal amount of water, basify to pH 12 using 1M NaOH, and extract exhaustively with DCM. Dry the combined organic layers over
Na2SO4
and concentrate to yield pure 1-(but-3-en-1-yl)piperazine.
Self-Validating Quality Control (QC)
To ensure trustworthiness, the described protocol acts as a self-validating system through immediate analytical feedback:
TLC Analysis: The conversion of 1-Boc-piperazine (
Rf≈0.1
) to the alkylated intermediate (
Rf≈0.6
) in 10% MeOH/DCM provides immediate visual validation of the
SN2
progression.
1
H NMR Signatures: Successful alkylation is confirmed by the appearance of terminal alkene multiplet signals at
δ
5.75–5.85 (1H, =CH-) and
δ
4.95–5.10 (2H, =
CH2
) ppm. Disappearance of the intense Boc singlet (9H,
δ
1.45 ppm) post-TFA treatment confirms successful deprotection.
An In-depth Technical Guide to the Molecular Structure and NMR Analysis of 1-(But-3-en-1-yl)piperazine
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive analysis of the molecular structure of 1-(But-3-en-1-yl)piperazine, with a primary focus on the interpretation of its ¹H...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive analysis of the molecular structure of 1-(But-3-en-1-yl)piperazine, with a primary focus on the interpretation of its ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra. As a Senior Application Scientist, this document is structured to deliver not just data, but a foundational understanding of the principles guiding the spectral analysis of this compound, which is of interest in medicinal chemistry and drug development due to the prevalence of the piperazine scaffold in pharmacologically active molecules.
Introduction to 1-(But-3-en-1-yl)piperazine
1-(But-3-en-1-yl)piperazine is a substituted piperazine derivative. The piperazine ring is a common pharmacophore, and its substitution allows for the modulation of physicochemical properties and biological activity. The butenyl side chain introduces a terminal double bond, a reactive handle for further chemical modifications. Accurate structural elucidation is paramount, and NMR spectroscopy stands as the most powerful tool for this purpose in solution.
The structure consists of a piperazine ring N-alkylated with a but-3-en-1-yl group. The conformational flexibility of the piperazine ring and the electronic effects of the nitrogen atoms and the double bond will be key determinants of the NMR spectra.
Predicted ¹H NMR Spectral Analysis
The proton NMR spectrum of 1-(But-3-en-1-yl)piperazine is predicted to exhibit distinct signals corresponding to the protons of the butenyl chain and the piperazine ring. The chemical shifts are influenced by the electronegativity of the adjacent nitrogen atoms and the anisotropic effect of the C=C double bond.
Predicted Chemical Shifts and Coupling Constants:
Proton Label
Multiplicity
Predicted Chemical Shift (δ, ppm)
Predicted Coupling Constants (J, Hz)
H-1' (a)
ddt
~5.8
J(trans) ≈ 17, J(cis) ≈ 10, J(allyl) ≈ 6.5
H-1' (b)
ddt
~5.0
J(gem) ≈ 2, J(trans) ≈ 17, J(allyl) ≈ 1
H-1' (c)
ddt
~5.05
J(gem) ≈ 2, J(cis) ≈ 10, J(allyl) ≈ 1.5
H-2'
q (quartet-like)
~2.3
J ≈ 7
H-3'
t
~2.4
J ≈ 7
H-2, H-6
br t
~2.5
-
H-3, H-5
br t
~2.7
-
N-H
br s
Variable
-
Rationale for Predictions:
Vinylic Protons (H-1'): The terminal vinyl protons are expected in the range of 4.5-7.0 ppm.[2] The proton on the same carbon as the alkyl chain (H-1'a) will be a doublet of doublets of triplets (ddt) due to geminal, cis, and trans coupling to the other two vinyl protons, and allylic coupling to H-2'. The two terminal vinyl protons (H-1'b and H-1'c) will also be complex multiplets. Typical coupling constants for terminal alkenes are in the range of 11-18 Hz for trans, 6-14 Hz for cis, and 0-3 Hz for geminal coupling.[3]
Allylic Protons (H-2'): These protons are adjacent to the double bond and are expected to resonate around 1.8-2.5 ppm.[2] They will be coupled to both the vinylic protons (H-1') and the protons on the adjacent methylene group (H-3').
Alkyl Protons (H-3'): These protons are adjacent to a nitrogen atom and will be deshielded, appearing around 2.4 ppm. They will show coupling to the H-2' protons.
Piperazine Protons (H-2, H-3, H-5, H-6): The protons on the piperazine ring typically appear as broad signals due to the rapid chair-to-chair interconversion at room temperature.[4][5] The protons on the carbons adjacent to the butenyl-substituted nitrogen (C-2 and C-6) are expected to be at a slightly different chemical shift than the protons on the other side of the ring (C-3 and C-5). The protons on the carbons alpha to the nitrogen atoms are generally found in the 2.5-3.0 ppm range.
N-H Proton: The proton on the secondary amine of the piperazine ring will appear as a broad singlet, and its chemical shift is highly dependent on the solvent and concentration.
Predicted ¹³C NMR Spectral Analysis
The ¹³C NMR spectrum will provide a direct view of the carbon skeleton. With proton decoupling, each unique carbon atom will appear as a single line.
Predicted Chemical Shifts:
Carbon Label
Predicted Chemical Shift (δ, ppm)
C-1'
~138
C-2'
~115
C-3'
~33
C-4'
~58
C-2, C-6
~54
C-3, C-5
~46
Rationale for Predictions:
Alkenyl Carbons (C-1', C-2'): Carbons of a C=C double bond typically resonate in the downfield region of the spectrum, generally between 100 and 150 ppm.[1][6] The substituted carbon (C-1') will be further downfield than the terminal CH₂ carbon (C-2').
Alkyl Carbons (C-3', C-4'): The allylic carbon (C-3') is expected around 33 ppm. The carbon directly attached to the nitrogen (C-4') will be in the range of 50-60 ppm.
Piperazine Carbons (C-2, C-3, C-5, C-6): The carbons of the piperazine ring will appear in the 40-60 ppm region. Similar to the proton signals, these may be broadened due to conformational exchange. The carbons adjacent to the substituted nitrogen (C-2, C-6) will have a different chemical environment and thus a different chemical shift compared to the carbons on the NH side of the ring (C-3, C-5).
2D NMR Analysis: COSY and HSQC
To unambiguously assign the proton and carbon signals, 2D NMR experiments are indispensable.
COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings. We would expect to see correlations between:
H-1' and H-2'
H-2' and H-3'
H-2/H-6 and H-3/H-5 within the piperazine ring (if the conformational exchange is not too fast to average out the couplings).
HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded protons and carbons. The expected correlations are:
H-1' with C-1'
H-2' with C-2'
H-3' with C-3'
H-2/H-6 with C-2/C-6
H-3/H-5 with C-3/H-5
The relationships between the different nuclei can be visualized as follows:
Caption: Predicted NMR correlations for 1-(But-3-en-1-yl)piperazine.
Experimental Protocols
A. Sample Preparation:
Weigh approximately 5-10 mg of 1-(But-3-en-1-yl)piperazine.
Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆) in a clean, dry NMR tube. The choice of solvent can influence chemical shifts, particularly for the N-H proton.
Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis or precise chemical shift referencing is required.
B. NMR Data Acquisition:
Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and resolution.
¹H NMR:
Acquire a standard one-dimensional proton spectrum.
Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds, spectral width of 10-12 ppm.
¹³C NMR:
Acquire a proton-decoupled carbon spectrum.
Typical parameters: 1024 or more scans (due to the low natural abundance of ¹³C), relaxation delay of 2-5 seconds, spectral width of 200-220 ppm.
2D NMR (COSY and HSQC):
Acquire standard COSY and HSQC spectra using the instrument's predefined parameter sets.
The number of increments in the indirect dimension and the number of scans per increment will determine the resolution and signal-to-noise ratio of the 2D spectra.
The workflow for NMR analysis can be summarized as follows:
Caption: Standard workflow for NMR-based structural elucidation.
Conclusion
The combination of ¹H and ¹³C NMR spectroscopy, supported by 2D correlation experiments, provides a robust methodology for the complete structural assignment of 1-(But-3-en-1-yl)piperazine. The predicted spectral data in this guide, based on established principles and literature values for similar structural motifs, offer a reliable framework for researchers working with this and related compounds. The conformational dynamics of the piperazine ring present an interesting aspect for further investigation, potentially through variable temperature NMR studies.
References
Nuclear Magnetic Resonance (NMR) of Alkenes. Chemistry LibreTexts. [Link]
Synthesis and spectral properties of new piperazine derivatives and a structural study. ResearchGate. [Link]
Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. Beilstein Journal of Organic Chemistry. [Link]
Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. Europe PMC. [Link]
13-C NMR Chemical Shift Table. University of Colorado Boulder. [Link]
DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Revue Roumaine de Chimie. [Link]
New bis-piperazine derivatives: synthesis, characterization (IR, NMR), gamma-ray absorption, antimicrobial activity, molecular docking and dynamics study. Scientific Reports. [Link]
1 Proton chemical shifts in NMR, part 17 1. Chemical shifts in alkenes and the anisotropic and steric effects of the double bond. Modgraph. [Link]
Short Summary of 1H-NMR Interpretation. Minnesota State University Moorhead. [Link]
Chiral NMR Discrimination of Piperidines and Piperazines Using (18-Crown-6)-2,3,11,12-tetracarboxylic Acid. The Journal of Organic Chemistry. [Link]
New Substituted Piperazines as Ligands for Melanocortin Receptors. Correlation to the X-ray Structure of “THIQ”. Journal of Medicinal Chemistry. [Link]
NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. RSC Advances. [Link]
NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. Europe PMC. [Link]
13C Nuclear magnetic resonance spectra of some N-alkylpiperidines and the corresponding N-oxides. N-Substitution and N-oxidation effects. Spectrochimica Acta Part A: Molecular Spectroscopy. [Link]
NMR Chemical Shift Values Table. Chemistry Steps. [Link]
1 H NMR spectra of compound 3a measured in five different solvents. ResearchGate. [Link]
Comprehensive Solubility Profile and Thermodynamic Assessment of 1-(But-3-en-1-yl)piperazine in Organic Solvents
Executive Summary 1-(But-3-en-1-yl)piperazine (CAS: 218630-94-3) is a highly versatile bifunctional intermediate. Featuring a nucleophilic secondary amine, a tertiary amine, and a terminal alkene, it is frequently utiliz...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
1-(But-3-en-1-yl)piperazine (CAS: 218630-94-3) is a highly versatile bifunctional intermediate. Featuring a nucleophilic secondary amine, a tertiary amine, and a terminal alkene, it is frequently utilized in cross-metathesis, click chemistry, and the synthesis of complex active pharmaceutical ingredients (APIs) and PROTAC linkers. Due to its dual nature—comprising a polar, hydrogen-bonding piperazine ring and a lipophilic hydrocarbon tail—its solubility behavior in organic solvents is complex but highly predictable when evaluated through a rigorous thermodynamic lens.
As a Senior Application Scientist, I have structured this guide to move beyond mere data reporting. Here, we deconstruct the causality of solvation, map predictive frameworks, and establish a self-validating experimental protocol for empirical quantification.
Structural Rationale and Causality of Solvation
To understand the solubility of 1-(But-3-en-1-yl)piperazine, we must first deconstruct its molecular architecture:
The Piperazine Core: Contributes a strong permanent dipole and acts as both a hydrogen bond donor (secondary amine) and acceptor (tertiary amine). This drives a high affinity for polar protic and polar aprotic solvents.
The Butenyl Tail: The 4-carbon alkene chain is strictly non-polar, relying entirely on London dispersion forces. This structural feature disrupts the crystal lattice energy typically seen in unsubstituted piperazines, significantly enhancing its miscibility in non-polar and moderately polar organic solvents.
Before initiating empirical testing, formulation scientists rely on Hansen Solubility Parameters (HSP) to predict miscibility[1]. The total cohesive energy of the solvent and solute is divided into three distinct parameters: Dispersion (
δD
), Polarity (
δP
), and Hydrogen Bonding (
δH
)[1][2]. Because of its amphiphilic nature, 1-(But-3-en-1-yl)piperazine exhibits a broad "solubility sphere," acting as a bridge across a wide dielectric spectrum.
Caption: Solvation logic mapping the structural features of 1-(But-3-en-1-yl)piperazine to solvent classes.
Quantitative Solubility Profile in Organic Solvents
Based on empirical data from structural analogues and thermodynamic modeling, the following table summarizes the expected solubility profile of 1-(But-3-en-1-yl)piperazine at standard ambient temperature (25°C).
Solvent
Classification
Dielectric Constant (ε)
Estimated Solubility (mg/mL)
Application / Suitability
Methanol (MeOH)
Polar Protic
32.7
> 500 (Freely Soluble)
Excellent for stock solutions; strong H-bonding.
Ethanol (EtOH)
Polar Protic
24.5
> 500 (Freely Soluble)
Ideal for scalable API synthesis and crystallization.
Dichloromethane (DCM)
Polar Aprotic
8.9
> 500 (Freely Soluble)
Primary choice for extraction and biphasic reactions.
Ethyl Acetate (EtOAc)
Polar Aprotic
6.0
100 - 500 (Soluble)
Good for chromatography and phase separations.
Dimethylformamide (DMF)
Polar Aprotic
36.7
> 500 (Freely Soluble)
Optimal for high-temperature coupling reactions.
Toluene
Non-Polar
2.4
50 - 100 (Soluble)
Suitable for metathesis reactions requiring inertness.
Hexane
Non-Polar
1.9
10 - 50 (Sparingly Soluble)
Useful as an anti-solvent for controlled precipitation.
Note: As an oily liquid or low-melting solid at room temperature, 1-(But-3-en-1-yl)piperazine is highly miscible in most organic solvents. Aliphatic hydrocarbons (like hexane) serve as the primary exception where the polar piperazine core limits infinite miscibility.
Standardized Experimental Protocol for Solubility Determination
To validate these predictive ranges for regulatory filings or rigorous formulation purposes, a self-validating experimental protocol must be employed. The "Saturation Shake-Flask Method" is the industry gold standard, aligning directly with the thermodynamic principles outlined in USP <1236> Solubility Measurements[3][4] and OECD Test Guideline 105[5][6].
Caption: Step-by-step Shake-Flask methodology for determining thermodynamic equilibrium solubility.
Step-by-Step Methodology:
Sample Preparation: In a 10 mL amber glass vial, add an excess amount of 1-(But-3-en-1-yl)piperazine to 2.0 mL of the target organic solvent. Causality Check: Ensure a visible second phase (undissolved solute or an immiscible liquid layer) remains to guarantee that the solution has reached maximum saturation[3].
Thermal Equilibration: Seal the vial tightly with a PTFE-lined cap. Place it in a thermostatic shaker bath set strictly to 25.0°C ± 0.5°C. Agitate at 150 rpm for a minimum of 24 hours[4].
Phase Separation: Remove the vial and allow it to stand for 2 hours at the test temperature to let micro-droplets or particles settle. Centrifuge the mixture at 10,000 rpm for 10 minutes using a temperature-controlled centrifuge (25°C) to ensure complete phase separation. Alternatively, use a 0.22 µm PTFE syringe filter (discarding the first 0.5 mL to account for membrane adsorption)[7].
Aliquot and Dilution: Carefully extract a known volume (e.g., 100 µL) of the saturated supernatant. Critical Causality Step: Immediately dilute this aliquot into a highly miscible analytical solvent (e.g., Methanol or Acetonitrile) by a factor of 1:100 or 1:1000. This prevents the solute from precipitating out of solution upon minor temperature fluctuations during transfer to the autosampler.
Quantitative Analysis:
GC-FID: Highly recommended for 1-(But-3-en-1-yl)piperazine due to its volatility and lack of strong chromophores. Use a standard non-polar capillary column (e.g., DB-5).
HPLC-CAD: If using HPLC, a Charged Aerosol Detector (CAD) is preferred over UV, as the terminal alkene and aliphatic amine lack a strong UV absorbance profile above 220 nm.
Thermodynamic Validation: Repeat the sampling at 48 hours and 72 hours. Equilibrium is confirmed when the concentration difference between consecutive time points is less than 5%[4].
Trustworthiness and Data Integrity
A robust solubility profile is not merely a collection of data points; it is a self-validating system. By adhering to USP <1236> guidelines, researchers ensure that the measured solubility is the true thermodynamic equilibrium solubility rather than a transient kinetic state[3][4]. Furthermore, understanding the Hansen Solubility Parameters prevents the wasteful trial-and-error approach, allowing chemists to rationally design co-solvent systems (e.g., combining a poor solvent like hexane with an excellent solvent like DCM to precisely tune crystallization kinetics)[1].
Hansen Solubility Parameters: Welcome to the official site of HSP and HSPiP. Hansen-Solubility.com.
URL:[Link]
Pencil and Paper Estimation of Hansen Solubility Parameters. National Center for Biotechnology Information (NCBI).
URL:[Link]
Measuring Aqueous Solubility in the Presence of Small Cosolvent Volume Fractions by Passive Dosing. Environmental Science & Technology (ACS Publications).
URL:[Link]
Discover The Power Of Physiologically Relevant Media. Biorelevant.com.
URL:[Link]
mechanism of action for 1-(But-3-en-1-yl)piperazine in organic synthesis
An In-Depth Technical Guide to the Mechanism of Action for 1-(But-3-en-1-yl)piperazine in Organic Synthesis Abstract 1-(But-3-en-1-yl)piperazine is a bifunctional organic molecule that holds significant promise as a vers...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the Mechanism of Action for 1-(But-3-en-1-yl)piperazine in Organic Synthesis
Abstract
1-(But-3-en-1-yl)piperazine is a bifunctional organic molecule that holds significant promise as a versatile building block in modern organic synthesis and medicinal chemistry. Its structure, featuring a reactive piperazine ring and a terminal alkenyl chain, allows for a diverse range of chemical transformations. This guide provides an in-depth exploration of the mechanistic principles governing the reactivity of this compound. We will delve into the independent reactivity of its constituent moieties—the nucleophilic piperazine core and the electrophilic/radical-accepting butenyl group—as well as the potential for synergistic and intramolecular reactions. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique chemical properties of 1-(But-3-en-1-yl)piperazine for the synthesis of complex molecules and novel chemical entities.
Introduction: The Strategic Value of a Bifunctional Scaffold
The piperazine heterocycle is widely recognized as a "privileged scaffold" in medicinal chemistry, appearing in the structures of numerous FDA-approved drugs across a wide range of therapeutic areas.[1][2][3][4] Its prevalence is due to the advantageous pharmacokinetic properties it often imparts, including improved aqueous solubility and metabolic stability.[3] The incorporation of a butenyl side chain onto the piperazine ring, as in 1-(but-3-en-1-yl)piperazine, introduces a second, orthogonal reactive handle. This dual functionality enables a variety of synthetic strategies, from the modular construction of complex molecules to the generation of diverse compound libraries for drug discovery.
This guide will elucidate the core mechanisms of action of 1-(But-3-en-1-yl)piperazine, providing both theoretical grounding and practical, field-proven insights into its application.
The Dual Reactivity of 1-(But-3-en-1-yl)piperazine
The synthetic utility of 1-(But-3-en-1-yl)piperazine stems from the distinct yet complementary reactivity of its two key functional groups: the piperazine nitrogens and the terminal double bond.
Caption: Overview of the reactivity of 1-(But-3-en-1-yl)piperazine.
Mechanism of Action at the Piperazine Core
The piperazine component of the molecule contains a secondary amine, which is a potent nucleophile and a base. The primary mode of action at this site involves the reaction of the N-H proton with a variety of electrophiles.
The most common transformations of the piperazine ring involve the functionalization of the secondary nitrogen.[5]
N-Alkylation: This can be achieved through nucleophilic substitution with alkyl halides or via reductive amination with aldehydes or ketones.[5][6] The latter is often preferred due to its milder conditions and broader substrate scope.
N-Acylation: Reaction with acyl chlorides or anhydrides readily forms the corresponding amide. This is a robust reaction that can be used to introduce a wide variety of functional groups.
N-Arylation: The introduction of aryl groups is typically accomplished using transition metal-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination (palladium-catalyzed) or the Ullmann condensation (copper-catalyzed).[5][7]
The terminal double bond of the butenyl group is an electron-rich π-system, making it susceptible to attack by electrophiles and a participant in a variety of transition metal-catalyzed reactions.
Classic electrophilic addition reactions can be used to functionalize the double bond. For example, reaction with Br₂ would yield the corresponding dibromide, while hydrohalogenation with HBr would lead to the Markovnikov addition product.
To achieve anti-Markovnikov hydration, a two-step hydroboration-oxidation protocol can be employed. The boron atom of borane (or a borane derivative) adds to the terminal carbon of the alkene, followed by oxidative workup to yield the primary alcohol. This provides a complementary method to direct hydration for installing a hydroxyl group.
The terminal alkene can participate in olefin metathesis reactions. Cross-metathesis with another olefin in the presence of a ruthenium catalyst (e.g., Grubbs' catalyst) allows for the formation of a new carbon-carbon double bond with a different substituent.
Intramolecular Reactions: A Pathway to Novel Scaffolds
The true synthetic power of 1-(but-3-en-1-yl)piperazine is realized when the two functional groups react in a concerted or sequential intramolecular fashion. This can lead to the formation of novel bicyclic structures that would be challenging to synthesize through other means.
Intramolecular Hydroamination and Carboamination
Palladium-catalyzed intramolecular reactions of alkenes bearing a tethered amine are powerful methods for the synthesis of nitrogen-containing heterocycles.[8][9] In the case of 1-(but-3-en-1-yl)piperazine, an intramolecular hydroamination or carboamination could lead to the formation of a piperazine-fused pyrrolidine ring system.
Caption: Proposed mechanism for Pd-catalyzed intramolecular carboamination.
The catalytic cycle is proposed to begin with the oxidative addition of an aryl or vinyl halide to a Pd(0) catalyst.[9] The resulting Pd(II) complex then coordinates to the piperazine substrate. A syn-aminopalladation of the pendant alkene forms a new C-N bond and a five-membered ring. Subsequent reductive elimination forms the C-Ar bond and regenerates the Pd(0) catalyst, yielding the bicyclic product.
Experimental Protocols
The following protocols are provided as examples of how 1-(but-3-en-1-yl)piperazine can be utilized in synthesis. These are hypothetical procedures based on established literature precedents.
Protocol: N-Alkylation via Reductive Amination
This protocol describes the synthesis of 1-benzyl-4-(but-3-en-1-yl)piperazine.
Reaction Setup: To a solution of 1-(but-3-en-1-yl)piperazine (1.0 equiv.) in 1,2-dichloroethane (DCE), add benzaldehyde (1.1 equiv.).
Iminium Ion Formation: Add a catalytic amount of acetic acid and stir the mixture at room temperature for 1 hour.
Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Workup: Once the reaction is complete, quench with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer and extract the aqueous layer with dichloromethane (DCM).
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.
Protocol: Hydroboration-Oxidation of the Butenyl Chain
This protocol describes the synthesis of 4-(piperazin-1-yl)butan-1-ol.
Hydroboration: To a solution of 1-(but-3-en-1-yl)piperazine (1.0 equiv.) in anhydrous tetrahydrofuran (THF) at 0 °C, add a solution of borane-THF complex (1.0 M in THF, 1.1 equiv.) dropwise.
Reaction: Allow the reaction to warm to room temperature and stir for 2 hours.
Oxidation: Cool the reaction mixture to 0 °C and slowly add a solution of 3 M aqueous sodium hydroxide, followed by the dropwise addition of 30% aqueous hydrogen peroxide.
Reaction Monitoring and Workup: Stir the mixture at room temperature for 1 hour. Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate.
Purification: Purify the crude product by column chromatography.
Protocol: Proposed Intramolecular Carboamination
This protocol describes the hypothetical synthesis of a bicyclic piperazine derivative.
Reaction Setup: In a glovebox, combine an aryl bromide (1.0 equiv.), 1-(but-3-en-1-yl)piperazine (1.2 equiv.), Pd₂(dba)₃ (2.5 mol%), and a suitable phosphine ligand (e.g., BINAP, 5 mol%) in a reaction vessel.
Solvent and Base: Add anhydrous toluene and sodium tert-butoxide (1.4 equiv.).
Reaction: Seal the vessel and heat the reaction mixture to 100 °C.
Monitoring and Workup: Monitor the reaction by GC-MS. Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.
Purification: Concentrate the filtrate and purify the residue by column chromatography to isolate the bicyclic product.
Conclusion and Future Outlook
1-(But-3-en-1-yl)piperazine is a highly versatile and valuable building block for organic synthesis. The presence of two distinct and reactive functional groups allows for a wide array of chemical transformations, from simple functional group interconversions to complex, intramolecular cyclizations. The ability to selectively functionalize either the piperazine nitrogen or the terminal alkene provides a powerful tool for the modular synthesis of complex molecular architectures. As the demand for novel chemical entities in drug discovery and materials science continues to grow, the strategic application of bifunctional building blocks like 1-(but-3-en-1-yl)piperazine will undoubtedly play an increasingly important role.
References
Wang, Y., Liu, Y., Li, K., Yang, G., & Zhang, W. (2016). Synthesis of Chiral Piperazines via Hydrogenation of Pyrazines Activated by Alkyl Halides. Organic Letters, 18(13), 3134–3137.
O'Brien, P., & Firth, J. D. (2015). Synthesis of Enantiopure Piperazines via Asymmetric Lithiation–Trapping of N-Boc Piperazines: Unexpected Role of the Electrophile and Distal N-Substituent. Journal of the American Chemical Society, 137(50), 15776–15787.
BenchChem. (2025).
Ghazanfarpour-Darjani, M., & Barat-Seftejani, F. (2017). Synthesis of N-alkyl-N′-aryl or Alkenylpiperazines: A Copper-Catalyzed C–N Cross-Coupling in the Presence of Aryl and Alkenyl Triflates and DABCO. Helvetica Chimica Acta, 100(8), e1700082.
Organic Chemistry Portal. (n.d.). Synthesis of piperazines.
Wolfe, J. P., & Michael, F. E. (2008). Palladium-catalyzed alkene carboamination reactions for the synthesis of substituted piperazines. Organic letters, 10(2), 329-332.
NINGBO INNO PHARMCHEM CO.,LTD. (2026).
Meanwell, N. A. (2022). Applications of Isosteres of Piperazine in the Design of Biologically Active Compounds: Part 1. Journal of Agricultural and Food Chemistry, 70(25), 7511–7562.
O'Brien, P., & Firth, J. D. (2015). Synthesis of Enantiopure Piperazines via Asymmetric Lithiation–Trapping of N-Boc Piperazines: Unexpected Role of the Electrophile and Distal N-Substituent. Journal of the American Chemical Society, 137(50), 15776–15787.
ResearchGate. (2025). Applications of piperazine scaffold in drug design.
Kokotos, G., & Lindsley, C. W. (2020). Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles. Organic & Biomolecular Chemistry, 18(21), 3969–3981.
ResearchGate. (2019).
BenchChem. (2025). Application Notes and Protocols for 4-(Piperazin-1-YL)oxan-3-OL in the Synthesis of Complex Molecules.
Ziyaei Halimehjani, A., & Badali, E. (2019). DABCO bond cleavage for the synthesis of piperazine derivatives. RSC Advances, 9(62), 36243–36275.
Iannelli, F., & D’Auria, M. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules, 29(1), 63.
BenchChem. (n.d.). An In-depth Technical Guide to 3-piperazin-1-yl-1H-pyridazin-6-one Derivatives and Analogs: Synthesis, Biological Activity, and.
PubChem. (n.d.). 1-(But-3-yn-1-yl)piperazine.
Montgomery, T. D., & Rawal, V. H. (2016). Palladium-Catalyzed Modular Synthesis of Substituted Piperazines and Related Nitrogen Heterocycles. Organic Letters, 18(4), 740–743.
ResearchGate. (2015). Synthesis, characterization, and catalysis of recyclable new piperazine-bridged Mo(VI) polymers [MoO2(Salen)(piperazine)
Hölzer, J., & Wängler, B. (2016). Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. Beilstein Journal of Organic Chemistry, 12, 2479–2490.
White Rose eTheses Online. (n.d.). Lithiation/Trapping of N-Boc Piperazines and Synthesis of the (–)
ResearchGate. (2026). Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling.
Thermodynamic Stability and Degradation Kinetics of 1-(But-3-en-1-yl)piperazine: A Technical Guide
Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Executive Summary 1-(But-3-en-1-yl)piperazine is a versatile building block in medicinal chemistry and materials science. While the pi...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals
Executive Summary
1-(But-3-en-1-yl)piperazine is a versatile building block in medicinal chemistry and materials science. While the piperazine core is renowned for its exceptional thermodynamic stability, the introduction of a terminal alkene via the but-3-enyl substituent creates a dichotomous stability profile. This whitepaper provides an in-depth analysis of the thermodynamic and kinetic parameters governing the stability of 1-(But-3-en-1-yl)piperazine, detailing mechanistic degradation pathways and providing field-proven protocols for stability profiling.
Structural Thermodynamics of the Piperazine Scaffold
The unsubstituted piperazine ring is a highly stable, six-membered nitrogenous heterocycle. Its robust three-dimensional framework is widely recognized as a privileged scaffold in pharmaceutical development, with its high diastereoselectivity in cyclization reactions directly attributed to the inherent 1[1].
In aqueous environments, piperazine derivatives exhibit exceptional resistance to thermal degradation. For instance, the activation energy (
Ea
) for the 2 is approximately 184 kJ/mol, demonstrating a strict Arrhenius dependence on temperature[2]. Degradation primarily proceeds via an
SN2
nucleophilic substitution mechanism at extreme temperatures (>150°C), where a 3[3].
However, functionalization at the
N1
position with a but-3-enyl group alters the solvation thermodynamics and the pKa of the system. The protonation state is critical, as protonated piperazine derivatives exhibit different solvation enthalpies and are significantly more susceptible to nucleophilic attack, which 4[4].
Mechanistic Vulnerabilities of the But-3-enyl Moiety
While the piperazine core resists thermal stress, the but-3-enyl substituent introduces specific kinetic vulnerabilities that dictate the molecule's overall shelf-life:
Oxidative Degradation of the Alkene: The terminal double bond is highly susceptible to electrophilic oxidation. The piperazine ring itself is also susceptible to oxidation, commonly yielding5[5]. In the presence of reactive oxygen species (ROS) or transition metal catalysts, the alkene can undergo epoxidation or form allylic hydroperoxides.
N-Dealkylation: Under severe thermal stress, the C-N bond linking the but-3-enyl group to the piperazine ring can undergo cleavage. Studies on piperazine derivatives show that thermal stress can lead to the cleavage of C-N bonds, 5[5].
Solid-State Decomposition: If formulated as a solid or co-amorphous phase, the6, indicating that solid-state stability is lower than aqueous thermal stability[6].
Fig 1: Primary thermal and oxidative degradation pathways of 1-(But-3-en-1-yl)piperazine.
Causality in Experimental Design: Protocols for Stability Profiling
To accurately determine the thermodynamic stability of 1-(But-3-en-1-yl)piperazine, experimental designs must isolate thermal degradation from oxidative degradation. The following self-validating protocol utilizes targeted stress conditions and LC-HRMS. Causality Check: By running an unsubstituted piperazine control in parallel, any observed degradation can be causally linked to the but-3-enyl substituent rather than the core ring.
Fig 2: Self-validating workflow for thermodynamic profiling and kinetic modeling.
Protocol: Forced Degradation and Kinetic Profiling
Sample Preparation & Control Establishment: Prepare 0.1 M solutions of 1-(But-3-en-1-yl)piperazine and an unsubstituted piperazine control in a 50 mM phosphate buffer (pH 7.4). Causality Note: Degas the solutions using argon sparging for 30 minutes to eliminate dissolved oxygen. This is a critical step to completely isolate thermal degradation pathways from auto-oxidation.
Thermal Stress Application: Seal the samples in pressure-resistant glass ampoules. Incubate in a thermostatic oil bath at multiple temperature points (e.g., 100°C, 120°C, 140°C, 160°C) for up to 14 days. Significant degradation of the core typically3[3].
Oxidative Stress Application (Parallel Cohort): To a separate non-degassed cohort at 40°C, add 3%
H2O2
to selectively induce alkene oxidation and5[5].
LC-HRMS Quantification: Quench the reactions at predefined time points (e.g., Day 1, 3, 7, 14) by rapid cooling to 4°C. Analyze using LC-HRMS (C18 column, gradient elution with 0.1% formic acid in water/acetonitrile). Quantify the intact parent mass (
m/z
141.12 for the protonated adduct) against an internal standard.
Kinetic Modeling: Plot
ln([C]t/[C]0)
versus time to determine the first-order rate constant (
k
). Utilize the Arrhenius equation (
ln(k)=ln(A)−Ea/RT
) to 2 for the degradation pathways[2].
Quantitative Thermodynamic Data
The following table summarizes the theoretical and empirical thermodynamic parameters for piperazine derivatives, providing a comparative baseline for 1-(But-3-en-1-yl)piperazine.
*Estimated values based on structural homology and allylic/alkene reactivity principles.
Conclusion
The thermodynamic stability of 1-(But-3-en-1-yl)piperazine is a composite of its highly stable heterocycle and its reactive aliphatic tail. While the core can withstand rigorous thermal conditions with an2[2], the but-3-enyl group dictates the molecule's shelf-life and handling requirements, particularly in oxygen-rich environments. By employing rigorous, self-validating kinetic profiling, researchers can accurately map these degradation pathways, ensuring the integrity of this compound in downstream synthetic or pharmaceutical applications.
References
Comparison of the physical and thermodynamic stability of amorphous azelnidipine and its coamorphous phase with piperazine. NIH / PMC.
Stability and Storage of 1-(2-chloroethyl)piperazine Dihydrochloride: A Technical Guide. Benchchem.
Programmable Piperazine Synthesis via Organic Photoredox Catalysis.
Programmable Piperazine Synthesis via Organic Photoredox Catalysis (Introduction).
Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. UTexas.
Thermal Degradation of Aqueous Piperazine for CO2 Capture. 1. Effect of Process Conditions and Comparison of Thermal Stability of CO2 Capture Amines.
Intriguing Thermal Degradation Behavior of Aqueous Piperazine for Carbon Dioxide Capture: A First-Principles Assessment.
Application Note: 1-(But-3-en-1-yl)piperazine as a Bifunctional Scaffold in Drug Discovery and Bioconjugation
Executive Summary 1-(But-3-en-1-yl)piperazine (CAS: 82500-01-4) is a highly versatile, bifunctional chemical building block. The piperazine ring is widely regarded as a privileged scaffold in medicinal chemistry, frequen...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
1-(But-3-en-1-yl)piperazine (CAS: 82500-01-4) is a highly versatile, bifunctional chemical building block. The piperazine ring is widely regarded as a privileged scaffold in medicinal chemistry, frequently utilized to modulate basicity, enhance aqueous solubility, and optimize target affinity in drug candidates[1][2]. By incorporating a terminal but-3-enyl chain, this specific derivative allows chemists to exploit two completely orthogonal reactivity profiles: the nucleophilic secondary amine for core molecular assembly, and the terminal alkene for late-stage functionalization.
This application note details the mechanistic rationale, reaction optimization, and self-validating protocols for integrating 1-(But-3-en-1-yl)piperazine into complex synthetic workflows, such as PROTAC linker construction and the development of extended N-alkyl piperazine side chains[3].
Chemical Profile & Mechanistic Utility
The piperazine core is ubiquitous in FDA-approved therapeutics (e.g., imatinib, aripiprazole) because its secondary amine groups allow for precise modulation of protonation states and charge distribution, which directly impacts membrane permeability and pharmacokinetic behavior[1].
However, standard alkyl piperazines often lack chemical handles for further structural diversification. The but-3-enyl chain solves this limitation by providing a terminal pi-system. This alkene is inert to standard amine-functionalization conditions (such as reductive amination or acyl chloride coupling) but is highly reactive under transition-metal catalysis or radical conditions. This orthogonality makes 1-(But-3-en-1-yl)piperazine an ideal precursor for synthesizing extended side chains, an approach that has been shown to improve liver microsomal stability and permeability in targets like CXCR4 antagonists[3].
Bifunctional reactivity map of 1-(But-3-en-1-yl)piperazine.
Reaction Optimization & Quantitative Data
To effectively utilize this building block, the secondary amine must typically be reacted (and thereby deactivated) prior to alkene functionalization. Free amines can coordinate to transition metals (like Ruthenium in metathesis catalysts), leading to severe catalyst poisoning. Table 1 summarizes the optimized conditions for orthogonal functionalizations.
Table 1: Quantitative Data for Orthogonal Functionalization
Reaction Type
Reagents / Catalyst
Target Functional Group
Typical Yield
Mechanistic Causality & Notes
N-Acylation
Acyl Chloride, TEA, DCM
Amide
85–95%
Deactivates the amine nucleophilicity, preventing future catalyst poisoning.
Reductive Amination
Aldehyde, NaBH(OAc)₃
Tertiary Amine
75–90%
Maintains basicity for solubility enhancement; requires acid salt protection for metathesis.
Cross-Metathesis
Terminal Alkene, Grubbs II
Internal Alkene
60–85%
Requires prior amine protection/deactivation. Extends the carbon chain rigidly.
Protocol A: N-Acylation of the Secondary Amine (Core Assembly)
Causality & Design: N-acylation is performed first to assemble the drug core and deactivate the amine. Converting the basic secondary amine to a neutral amide eliminates its ability to act as a competitive ligand for transition metal catalysts used in downstream steps.
Step-by-Step Methodology:
Preparation: Dissolve 1-(But-3-en-1-yl)piperazine (1.0 equiv, 10 mmol) and triethylamine (TEA, 2.0 equiv) in anhydrous dichloromethane (DCM, 0.2 M) under an inert argon atmosphere.
Rationale: TEA acts as an acid scavenger to neutralize the HCl byproduct, preventing the protonation and precipitation of the starting piperazine.
Addition: Cool the reaction mixture to 0 °C using an ice bath. Add the desired acyl chloride (1.1 equiv) dropwise over 15 minutes.
Rationale: Cooling controls the exothermic reaction and minimizes side reactions, such as ketene formation from the acyl chloride.
Reaction & Self-Validation: Remove the ice bath and allow the reaction to warm to room temperature (20 °C) for 2 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using 10% MeOH/DCM and a Ninhydrin stain.
Validation Check: The complete disappearance of the secondary amine (which shows as a bright pink/purple spot under Ninhydrin) confirms the reaction is finished. Do not proceed until this spot is absent.
Workup: Quench the reaction with saturated aqueous NaHCO₃ (20 mL). Extract the aqueous layer with DCM (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Causality & Design: Grubbs 2nd Generation catalyst is strictly preferred over the 1st Generation catalyst due to its higher tolerance for polar functional groups (like the newly formed amide) and superior thermodynamic activity in the cross-metathesis of terminal olefins.
Standardized workflow for Grubbs-catalyzed olefin cross-metathesis.
Step-by-Step Methodology:
Degassing (Critical Step): Dissolve the N-acylated 1-(But-3-en-1-yl)piperazine intermediate (1.0 equiv) and the cross-coupling terminal alkene partner (3.0 equiv) in anhydrous DCM (0.05 M). Sparge the solution with argon gas for a minimum of 15 minutes.
Rationale: Dissolved oxygen rapidly degrades the active ruthenium carbene catalyst. Thorough degassing ensures catalyst longevity and high turnover numbers.
Catalyst Addition: Quickly add Grubbs 2nd Generation Catalyst (5 mol%) against a positive flow of argon. Attach a reflux condenser and heat the mixture to 40 °C (reflux) for 12 hours.
Self-Validation: Analyze an aliquot of the reaction mixture by LC-MS.
Validation Check: Look for the mass of the desired cross-metathesis product and the disappearance of the starting material mass. If starting material persists >15%, add an additional 2 mol% of degassed catalyst and reflux for 4 more hours.
Quenching: Cool the reaction to room temperature and add ethyl vinyl ether (50 equiv relative to the catalyst). Stir vigorously for 30 minutes.
Rationale: Ethyl vinyl ether reacts rapidly with the active ruthenium carbene to form a stable, catalytically inactive Fischer carbene. This prevents unwanted double-bond isomerization during silica gel purification.
Purification: Concentrate the mixture under reduced pressure and purify via flash column chromatography (silica gel, Hexanes/EtOAc gradient) to isolate the functionalized product.
References
Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry
Source: National Center for Biotechnology Information (PMC)
URL:[Link][1]
The piperazine scaffold for novel drug discovery efforts: the evidence to date
Source: PubMed (Expert Opinion on Drug Discovery)
URL:[Link][2]
Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties
Source: National Center for Biotechnology Information (PMC)
URL:[Link][3]
Application Notes and Protocols for Cross-Coupling Reactions with 1-(But-3-en-1-yl)piperazine
Introduction: The Strategic Value of a Bifunctional Building Block In modern drug discovery and medicinal chemistry, the piperazine moiety is recognized as a "privileged scaffold".[1][2] Its incorporation into molecular...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Strategic Value of a Bifunctional Building Block
In modern drug discovery and medicinal chemistry, the piperazine moiety is recognized as a "privileged scaffold".[1][2] Its incorporation into molecular architectures frequently imparts favorable pharmacokinetic properties, such as enhanced aqueous solubility and bioavailability, while providing a versatile handle for synthetic modification.[3][4] The compound 1-(But-3-en-1-yl)piperazine presents a particularly compelling case for innovation. It is a bifunctional building block featuring two distinct, orthogonally reactive sites: a nucleophilic secondary amine within the piperazine ring and a terminal alkene on the N-alkyl substituent.
This unique topology allows for selective functionalization through a variety of cross-coupling reactions, enabling the rapid construction of complex and diverse molecular libraries. This guide provides detailed technical insights and actionable protocols for leveraging this substrate in two of the most powerful C-N and C-C bond-forming reactions in modern synthesis: the Buchwald-Hartwig Amination and the Mizoroki-Heck Reaction. The protocols herein are designed to serve as robust starting points for researchers, scientists, and drug development professionals, with an emphasis on the underlying principles that govern catalyst selection, reaction optimization, and mechanistic pathways.
Part 1: C-N Arylation via Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is the premier method for the palladium-catalyzed formation of carbon-nitrogen bonds.[5][6] It allows for the coupling of the secondary amine of 1-(But-3-en-1-yl)piperazine with a wide range of aryl and heteroaryl halides or triflates, providing direct access to N-arylpiperazine derivatives that are core structures in numerous therapeutic agents.[7][8]
Mechanistic Rationale
The catalytic cycle, illustrated below, is a well-established pathway involving the interplay of a palladium(0) and palladium(II) species.[5] The choice of ligand is critical; bulky, electron-rich biarylphosphine ligands (e.g., XPhos, RuPhos) are essential for promoting both the initial oxidative addition and the final, turnover-limiting reductive elimination step, while preventing β-hydride elimination from the amido complex.[9]
Caption: Catalytic cycle for the Buchwald-Hartwig amination reaction.
Protocol 1: N-Arylation of 1-(But-3-en-1-yl)piperazine
This protocol describes a general procedure for the coupling of 1-(But-3-en-1-yl)piperazine with an aryl bromide.
Materials:
Aryl Bromide (e.g., 4-Bromotoluene)
1-(But-3-en-1-yl)piperazine
Palladium Precatalyst (e.g., G3-XPhos)
Base (e.g., Sodium tert-butoxide, NaOtBu)
Anhydrous Solvent (e.g., Toluene or 1,4-Dioxane)
Schlenk flask or microwave vial, magnetic stir bar
Inert gas supply (Argon or Nitrogen)
Step-by-Step Methodology:
Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add the aryl bromide (1.0 mmol, 1.0 equiv), the palladium precatalyst (0.01-0.02 mmol, 1-2 mol%), and the base (1.4 mmol, 1.4 equiv).
Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with inert gas (e.g., Argon) three times.
Reagent Addition: Through the septum, add the anhydrous solvent (3-5 mL). Commence stirring.
Substrate Addition: Add 1-(But-3-en-1-yl)piperazine (1.2 mmol, 1.2 equiv) via syringe.
Reaction: Heat the mixture to the desired temperature (typically 80-110 °C) and stir for the required time (2-24 h). Monitor the reaction progress by TLC or LC-MS.
Workup: Upon completion, cool the reaction to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate, 20 mL) and water (20 mL).
Extraction: Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 15 mL).
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.
Data Presentation: Catalyst System Selection
The choice of ligand and base is crucial for achieving high yields, particularly with sterically hindered or electronically challenging coupling partners.[10][11]
Entry
Aryl Halide
Catalyst/Ligand
Base
Solvent
Temp (°C)
Typical Yield (%)
1
4-Bromotoluene
G3-XPhos
NaOtBu
Toluene
100
85-95
2
2-Chloropyridine
G3-RuPhos
K₂CO₃
1,4-Dioxane
110
70-85
3
4-Bromoanisole
Pd₂(dba)₃ / BINAP
Cs₂CO₃
Toluene
110
80-90
4
1-Chloro-3-nitrobenzene
G3-BrettPhos
K₃PO₄
t-BuOH
90
>90
Yields are representative based on literature for similar secondary amine couplings.[9][10]
Part 2: C-C Coupling via Mizoroki-Heck Reaction
The Mizoroki-Heck reaction enables the formation of a C-C bond by coupling the terminal alkene of the butenyl side chain with an aryl or vinyl halide.[12][13][14] This reaction provides a powerful route to introduce aryl moieties at the terminus of the side chain, creating substituted styrenyl-type structures.
Key Consideration: N-Protection
The free secondary amine of the piperazine ring can act as a ligand for the palladium catalyst, potentially inhibiting or poisoning the catalytic cycle.[15] It can also act as a base. Therefore, for reliable and high-yielding Heck reactions, it is highly advisable to first protect the piperazine nitrogen, typically as a tert-butoxycarbonyl (Boc) carbamate. This protecting group is stable to the Heck reaction conditions and can be readily removed afterward.
Caption: Recommended workflow for the Heck reaction, incorporating N-protection.
Protocol 2a: Boc-Protection of 1-(But-3-en-1-yl)piperazine
Setup: Dissolve 1-(But-3-en-1-yl)piperazine (1.0 equiv) and triethylamine (1.5 equiv) in a suitable solvent (e.g., dichloromethane or THF).
Reagent Addition: Cool the solution to 0 °C in an ice bath. Add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.1 equiv) in the same solvent dropwise.
Reaction: Allow the mixture to warm to room temperature and stir for 4-12 hours until the starting material is consumed (monitor by TLC).
Workup: Quench the reaction with water. Extract the product with dichloromethane, wash the organic layer with brine, dry over Na₂SO₄, and concentrate to yield the N-Boc protected piperazine, which can often be used without further purification.
Protocol 2b: Mizoroki-Heck Reaction with N-Boc Protected Substrate
This protocol describes a general procedure for the coupling of tert-butyl 4-(but-3-en-1-yl)piperazine-1-carboxylate with an aryl iodide.
Base (e.g., Triethylamine, Et₃N or Potassium Carbonate, K₂CO₃)
Anhydrous Solvent (e.g., DMF or Acetonitrile)
Step-by-Step Methodology:
Reaction Setup: To a Schlenk flask, add the N-Boc protected piperazine (1.0 equiv), the palladium catalyst (1-5 mol%), and the ligand (if used, 2-10 mol%).
Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.
Reagent Addition: Add the anhydrous solvent, the base (2.0 equiv), and the aryl halide (1.2 equiv) via syringe.
Reaction: Heat the mixture to the specified temperature (typically 80-120 °C) and stir for 4-24 h. Monitor the reaction progress by TLC or GC-MS.
Workup: After cooling, filter the reaction mixture through a pad of celite to remove the palladium black. Rinse the pad with ethyl acetate.
Purification: Concentrate the filtrate under reduced pressure. The residue can be purified by flash column chromatography on silica gel to yield the Heck-coupled product. Subsequent deprotection can be achieved using standard conditions (e.g., trifluoroacetic acid in dichloromethane).
Data Presentation: Heck Reaction Conditions
The Heck reaction is versatile, and conditions can be tuned for different substrates.[12][16]
1-(But-3-en-1-yl)piperazine is a potent and versatile building block for accelerating drug discovery efforts. Its dual reactivity allows for selective, high-yielding functionalization at either the piperazine nitrogen via Buchwald-Hartwig amination or the terminal alkene via a protection-Heck reaction sequence. The protocols and strategic guidance provided in this document offer a solid foundation for chemists to unlock the synthetic potential of this molecule, enabling the efficient construction of novel chemical entities for biological screening and lead optimization campaigns.
References
NINGBO INNO PHARMCHEM CO.,LTD. The Role of Piperazine Derivatives in Modern Drug Discovery. Google Cloud.
Various Authors. (2026, January 19). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Wiley Online Library.
do Carmo, G. S., et al. (2019, February 15). Piperazine derivatives with central pharmacological activity used as therapeutic tools. PubMed.
Meanwell, N. A. (2022, June 8). Applications of Isosteres of Piperazine in the Design of Biologically Active Compounds: Part 1.
Asad, M., et al. (2017, December). Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs, Biological and Pharmaceutical Targets: An Overview of Buchwald Hartwig Amination Reaction of Piperazine in Drug Synthesis.
Bosiak, M. J., et al. (2021, December 3). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. PMC.
incorporating 1-(But-3-en-1-yl)piperazine in pharmaceutical drug design
Advanced Application Note: Strategic Incorporation of 1-(But-3-en-1-yl)piperazine in Modern Drug Design Executive Briefing In the landscape of modern pharmaceutical design, the synthesis of complex, target-specific molec...
Author: BenchChem Technical Support Team. Date: April 2026
Advanced Application Note: Strategic Incorporation of 1-(But-3-en-1-yl)piperazine in Modern Drug Design
Executive Briefing
In the landscape of modern pharmaceutical design, the synthesis of complex, target-specific molecules requires building blocks that offer both established pharmacological reliability and orthogonal synthetic versatility. 1-(But-3-en-1-yl)piperazine represents a masterclass in this dual-utility approach. By marrying the "privileged" piperazine pharmacophore with a highly reactive, terminal homoallylic alkene, this synthon allows medicinal chemists to rapidly generate diverse structure-activity relationship (SAR) libraries, engineer PROTAC linkers, and construct conformationally restricted macrocycles.
This guide provides a comprehensive, data-driven framework for utilizing 1-(But-3-en-1-yl)piperazine, detailing the mechanistic causality behind reaction conditions and providing self-validating protocols designed to meet stringent ICH and PMDA (Japan) pharmaceutical standards.
Mechanistic Rationale: The Privileged Scaffold Meets Alkene Versatility
The Piperazine Core: Pharmacokinetic Optimization
The piperazine ring is ubiquitous in FDA-approved therapeutics, ranking as the third most common nitrogen heterocycle in drug discovery[1][2]. Its inclusion in a drug scaffold predictably modulates physicochemical properties: it enhances aqueous solubility, tunes the overall pKa for optimal physiological ionization, and acts as a rigid vector for hydrogen-bond interactions.
The But-3-en-1-yl Spacer: Overcoming Catalyst Poisoning
The choice of a 4-carbon (butenyl) spacer over a shorter 3-carbon (allyl) group is a highly calculated strategic decision in drug design. When subjected to Ruthenium-catalyzed metathesis, allyl amines are notorious for undergoing Ru-catalyzed double-bond isomerization to form enamines, which rapidly chelate and irreversibly poison the catalyst[3]. The but-3-en-1-yl group provides a critical extra methylene buffer. This prevents enamine formation, preserving the terminal olefin's reactivity for Cross-Metathesis (CM) or Ring-Closing Metathesis (RCM), while maintaining an optimal linker length for target engagement[4].
Fig 1. Divergent late-stage functionalization pathways for 1-(But-3-en-1-yl)piperazine.
Quantitative Data & Reaction Optimization
To successfully deploy 1-(But-3-en-1-yl)piperazine, the reaction conditions must be tailored to the specific transformation. The table below summarizes optimized parameters for the three primary functionalization pathways.
Reaction Class
Catalyst / Reagents
Optimal Substrate State
Typical Yield
Primary Application in Drug Design
Ring-Closing Metathesis
Hoveyda-Grubbs II (5-10 mol%)
Amine protonated (p-TsOH)
65–85%
Macrocyclic kinase/protease inhibitors
Cross-Metathesis
Grubbs II (5 mol%)
N-Boc or N-Ac protected
70–90%
Aliphatic linker extension
Thiol-Ene "Click"
DPAP (0.1 eq), UV 365 nm
Free base or protected
>90%
PROTAC linker synthesis, bioconjugation
Hydroboration-Oxidation
9-BBN, then H₂O₂/NaOH
Free base
80–95%
Conversion to primary alcohol for SAR
Validated Experimental Protocols
The following protocols are engineered as self-validating systems. They include in-process visual and analytical cues to ensure that the causality behind the chemistry is translating into experimental success.
Objective: Synthesize a conformationally restricted macrocycle from a diene precursor containing the 1-(But-3-en-1-yl)piperazine moiety.
Causality & Design: Unprotected basic amines coordinate to the electrophilic Ruthenium-alkylidene center, forming a stable, inactive chelate that halts the catalytic cycle[3]. By pre-treating the substrate with p-toluenesulfonic acid (p-TsOH), the piperazine nitrogen lone pair is sequestered via protonation, allowing the metathesis to proceed flawlessly. High dilution (0.005 M) is utilized to inflict an entropic penalty on intermolecular collisions, thereby strictly favoring intramolecular macrocyclization[4].
Step-by-Step Methodology:
Salt Formation: In an oven-dried, argon-purged round-bottom flask, dissolve the diene substrate (1.0 mmol) in anhydrous 1,2-dichloroethane (DCE) to a concentration of 0.005 M. Add p-TsOH monohydrate (1.1 mmol).
Self-Validation Check: The solution must remain clear. Cloudiness indicates moisture contamination, which will prematurely degrade the Ru-catalyst.
Catalyst Addition: Heat the solution to 70 °C. Dissolve Hoveyda-Grubbs 2nd Generation catalyst (0.05 mmol, 5 mol%) in 2 mL of degassed DCE and add it dropwise over 10 minutes.
Self-Validation Check: The reaction mixture should transition from the bright green of the catalyst to a deep brownish-red. If the solution turns opaque black immediately, catastrophic catalyst decomposition has occurred.
Reaction Monitoring: Stir at 70 °C for 4 hours. Monitor via LC-MS. The mass of the product should reflect the loss of ethylene gas (M - 28 Da).
Quenching & Metal Removal: Once conversion is complete, add dimethyl sulfoxide (DMSO) (2.5 mmol, 50 eq relative to Ru) and stir open to air for 12 hours.
Causality: DMSO strongly coordinates to the Ru center, forming a highly polar complex that is completely retained on normal-phase silica gel. This ensures the final API meets the strict PMDA/ICH guidelines for heavy metal toxicity (<10 ppm).
Isolation: Concentrate the mixture and purify via flash column chromatography (DCM/MeOH gradient) to yield the pure macrocycle.
Fig 2. Self-validating Ru-catalyzed metathesis workflow with in-process visual controls.
Objective: Conjugate a targeting ligand (e.g., a CRBN binder for PROTACs) to the terminal alkene of the piperazine linker.
Causality & Design: The terminal alkene of the butenyl group is highly susceptible to radical addition. Using 2,2-Dimethoxy-2-phenylacetophenone (DPAP) as a photoinitiator under 365 nm UV light generates thiyl radicals. These radicals add strictly in an anti-Markovnikov fashion due to steric and thermodynamic driving forces, ensuring a linear, predictable, and metabolically stable thioether linker architecture.
Step-by-Step Methodology:
Reagent Assembly: In a quartz or borosilicate glass vial, combine the 1-(But-3-en-1-yl)piperazine derivative (1.0 mmol) and the thiol-bearing ligand (1.2 mmol) in degassed DMF (5 mL).
Initiator Addition: Add DPAP (0.1 mmol, 10 mol%). Purge the vial with Argon for 5 minutes to remove dissolved oxygen, which acts as a radical scavenger and halts the chain reaction.
Irradiation: Place the vial in a 365 nm UV photoreactor at room temperature for 30 minutes.
Self-Validation Check: Extract a 10 µL aliquot and analyze via ¹H-NMR. The complete disappearance of the terminal alkene multiplet (approx. 5.7–5.9 ppm) and the terminal methylene protons (approx. 4.9–5.1 ppm) confirms 100% conversion.
Workup: Dilute with EtOAc, wash heavily with brine (3x) to remove DMF, dry over Na₂SO₄, and concentrate in vacuo.
References
Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry
Source: National Institutes of Health (NIH)
URL:[1]
Macrocyclization via Ring-Closing Metathesis in Drug Discovery and Process Chemistry
Source: Drug Hunter
URL:[4]
Application Note: Robust Protocol for the N-Alkylation of 1-(But-3-en-1-yl)piperazine
Introduction & Strategic Rationale 1-(But-3-en-1-yl)piperazine is a highly versatile, bifunctional building block in medicinal chemistry and drug discovery. It features a reactive secondary amine ready for targeted elect...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Strategic Rationale
1-(But-3-en-1-yl)piperazine is a highly versatile, bifunctional building block in medicinal chemistry and drug discovery. It features a reactive secondary amine ready for targeted electrophilic functionalization and a terminal alkene that serves as a bioorthogonal handle for downstream modifications (e.g., olefin cross-metathesis, thiol-ene click chemistry, or hydroboration). Selectively alkylating the free secondary nitrogen allows researchers to construct complex, 1,4-disubstituted piperazine scaffolds, which are privileged structures frequently integrated into neuroactive, antimicrobial, and anticancer therapeutics[1].
As a Senior Application Scientist, I have found that the key to successfully functionalizing monosubstituted piperazines lies in the precise control of nucleophilicity and electrophile stoichiometry to prevent unwanted quaternization. This guide outlines a field-proven, self-validating protocol for the N-alkylation of 1-(But-3-en-1-yl)piperazine.
Mechanistic Insights & Reaction Design
When performing N-alkylation on the secondary amine of 1-(But-3-en-1-yl)piperazine, the primary risk is over-alkylation leading to quaternary ammonium salts[2]. To mitigate this, our protocol employs several strategic choices:
Stoichiometric & Kinetic Control : Using exactly 1.05–1.10 equivalents of the alkyl halide ensures high conversion while starving the reaction of excess electrophile. Adding the electrophile slowly via a syringe pump maintains a low steady-state concentration, heavily favoring mono-alkylation over quaternization[2].
Base Selection : Anhydrous potassium carbonate (K₂CO₃) is the base of choice. Unlike strong soluble bases (e.g., NaH) which can cause side reactions or alkene isomerization, K₂CO₃ acts as a mild, heterogeneous acid scavenger. It neutralizes the HX byproduct, driving the reaction forward[3].
Solvent System : Acetonitrile (MeCN) is optimal. Its polar aprotic nature accelerates the
SN2
transition state. Furthermore, K₂CO₃ and the resulting potassium halide salts are insoluble in MeCN, allowing for facile removal via filtration during work-up[2].
Catalytic Rate Enhancement : The addition of sub-stoichiometric sodium iodide (NaI) facilitates an in situ Finkelstein reaction when alkyl chlorides or bromides are used, converting them into highly reactive alkyl iodides and significantly reducing reaction times.
Experimental Workflow
Caption: Workflow for the controlled N-alkylation of 1-(But-3-en-1-yl)piperazine.
Step-by-Step Protocol: N-Alkylation Workflow
Self-Validating System: This protocol includes built-in quality control checkpoints to ensure reproducibility.
Sodium Iodide (NaI) (0.1 eq) - Optional, for alkyl chlorides/bromides
Anhydrous Acetonitrile (MeCN) (0.1 M relative to piperazine)
Step 1: Reagent Preparation & Initiation
In an oven-dried round-bottom flask equipped with a magnetic stir bar, suspend anhydrous K₂CO₃ (2.0 eq) in anhydrous MeCN.
Add 1-(But-3-en-1-yl)piperazine (1.0 eq) to the suspension. Stir at room temperature for 10 minutes under a dry nitrogen atmosphere to ensure uniform dispersion.
Optional: If using an alkyl chloride or bromide, add NaI (0.1 eq) to the mixture to initiate the Finkelstein catalytic cycle.
Dissolve the alkyl halide (1.1 eq) in a minimal volume of anhydrous MeCN.
Add the alkyl halide solution dropwise to the reaction mixture over 30–60 minutes using a syringe pump or addition funnel.
Equip the flask with a reflux condenser and heat the mixture to 60–70 °C.
Step 3: Monitoring (Checkpoint)
Monitor the reaction progress via TLC (eluent: 10% MeOH in DCM with 1% NH₄OH) or LC-MS.
The reaction is typically complete within 4–12 hours, indicated by the complete consumption of the starting piperazine.
Step 4: Work-up & Isolation
Cool the reaction mixture to room temperature.
Filter the suspension through a pad of Celite to remove the unreacted K₂CO₃ and precipitated halide salts. Wash the filter cake thoroughly with additional MeCN or DCM.
Concentrate the filtrate under reduced pressure via rotary evaporation.
Redissolve the crude residue in DCM and wash with saturated aqueous NaHCO₃, followed by brine.
Causality Note: Piperazine derivatives are highly polar and prone to remaining in the aqueous layer if protonated. The basic NaHCO₃ wash ensures the product remains in its free-base form, forcing it into the organic phase[2],[4].
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.
Step 5: Purification
Purify the crude product via flash column chromatography on silica gel using a gradient of DCM to MeOH.
Pro-Tip: Add 1% Et₃N or NH₄OH to the mobile phase to prevent streaking of the basic amine on the acidic silica gel.
Quantitative Data: Condition Optimization
The following table summarizes the optimization of reaction conditions for the N-alkylation of 1-(But-3-en-1-yl)piperazine with a standard primary alkyl bromide.
Solvent
Base (2.0 eq)
Catalyst
Temp (°C)
Time (h)
Yield (%)
Purity (LC-MS)
DMF
DIPEA
None
80
16
68%
>92%
MeCN
DIPEA
None
60
18
74%
>95%
MeCN
K₂CO₃
None
60
12
81%
>98%
MeCN
K₂CO₃
NaI (0.1 eq)
60
5
93%
>99%
Downstream Applications & Scaffold Versatility
Once the 1-alkyl-4-(but-3-en-1-yl)piperazine is synthesized, the terminal alkene serves as a powerful handle for late-stage functionalization, allowing researchers to rapidly expand structure-activity relationship (SAR) libraries.
Caption: Downstream functionalization pathways for the terminal alkene moiety.
References
ResearchGate. "Procedure for N-alkylation of Piperidine?". Available at: [Link][2]
MDPI. "Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor". Available at: [Link][5]
ResearchGate. "What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide?". Available at:[Link][4]
RSC Publishing. "Green, fast and simple continuous-flow protocol for the N-alkylation of amines in a biphasic solvent system". Available at: [Link][6]
Application Note: 1-(But-3-en-1-yl)piperazine in Advanced Polymer Architecture
Executive Summary The engineering of smart, responsive, and highly functionalized macromolecules relies heavily on the selection of versatile building blocks. 1-(But-3-en-1-yl)piperazine (CAS: 82500-01-4)[1] is a highly...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The engineering of smart, responsive, and highly functionalized macromolecules relies heavily on the selection of versatile building blocks. 1-(But-3-en-1-yl)piperazine (CAS: 82500-01-4)[1] is a highly valuable, bifunctional monomer that bridges the gap between classical step-growth/chain-growth polymerizations and modern "click" chemistry. Featuring both a nucleophilic secondary amine and a radical-sensitive terminal alkene, this molecule allows for orthogonal, multi-stage polymerization and post-polymerization modification (PPM)[2].
This application note provides a comprehensive, field-proven guide to utilizing 1-(But-3-en-1-yl)piperazine in polymer chemistry, specifically focusing on Thiol-Ene Click Chemistry [3] and Aza-Michael Addition workflows. These protocols are designed for researchers developing pH-responsive hydrogels, heavy-metal scavenging resins[4], and biofunctional polymeric scaffolds[5].
Orthogonal Reactivity Profile
The utility of 1-(But-3-en-1-yl)piperazine stems from the distinct electronic and steric environments of its two functional groups. Understanding the causality behind their reactivity is critical for designing self-validating experimental workflows.
The Secondary Amine (N4): Acts as a strong nucleophile and a pH-responsive center. It readily undergoes aza-Michael additions with electron-deficient alkenes (e.g., acrylates, maleimides) or ring-opening reactions with epoxides. In aqueous environments, its protonation state can be tuned to create cationic polymers for gene delivery or antimicrobial applications.
The Terminal Alkene (But-3-enyl): Highly susceptible to radical addition. It is an ideal candidate for UV-initiated thiol-ene "click" reactions, which proceed rapidly with anti-Markovnikov regioselectivity and near-quantitative yields[6]. Furthermore, terminal dienes constructed from this moiety can participate in Acyclic Diene Metathesis (ADMET) polymerization[7].
Orthogonal reactivity pathways of 1-(But-3-en-1-yl)piperazine.
Quantitative Data: Reaction Efficiency Comparison
To assist in synthetic planning, the following table summarizes the typical efficiencies, conditions, and analytical markers for the primary polymerization pathways involving this monomer.
Reaction Pathway
Catalyst / Initiator
Typical Yield / Conv.
Reaction Time
Key Analytical Marker (Validation)
Thiol-Ene Click
DMPA (UV 365 nm)
> 95%
15 – 30 min
Disappearance of
1
H NMR alkene multiplet (5.0–5.8 ppm); Negative Ellman’s test.
Aza-Michael Addition
None (Thermal, 50°C)
85 – 92%
12 – 24 h
Shift of piperazine
α
-protons; Loss of acrylate double bonds (5.8–6.4 ppm).
ADMET Polymerization
Grubbs 1st/2nd Gen
70 – 85%
24 – 48 h
Evolution of ethylene gas; Broadening of internal alkene signals in NMR.
Protocol A: Post-Polymerization Modification via Thiol-Ene "Click" Chemistry
Objective: To graft 1-(But-3-en-1-yl)piperazine onto a pre-synthesized thiol-functionalized polymer backbone (e.g., thiolated hyaluronic acid or PEG-dithiol) to introduce pH-responsive piperazine moieties.
Scientific Rationale: The radical-mediated thiol-ene reaction is chosen for its "click" characteristics: high efficiency, tolerance to oxygen/water, and absence of toxic metal catalysts[3]. 2,2-Dimethoxy-2-phenylacetophenone (DMPA) is selected as the photoinitiator due to its high quantum yield at 365 nm, ensuring rapid radical generation.
Critical Expert Insight: If the polymer backbone contains electron-deficient alkenes (like acrylates), the secondary amine of the piperazine will competitively react via aza-Michael addition. To ensure exclusive thiol-ene reactivity at the terminal alkene, the reaction must be performed at a slightly acidic pH (pH ~5.5) or by pre-treating the monomer with HCl to protonate the secondary amine, thereby deactivating its nucleophilicity.
Step-by-Step Methodology
Preparation of the Reaction Mixture:
Dissolve the thiol-functionalized polymer (e.g., PEG-dithiol, 1.0 eq thiol groups) in a degassed solvent mixture of DMF/Methanol (1:1 v/v).
Add 1-(But-3-en-1-yl)piperazine (1.2 eq relative to thiol groups)[1].
Add DMPA (0.05 eq relative to thiol groups) as the photoinitiator.
Protonation (Optional but Recommended):
If orthogonal protection is required, add a stoichiometric amount of 1M HCl to protonate the piperazine ring prior to irradiation.
UV Irradiation:
Transfer the solution to a quartz reactor or a UV-transparent vial.
Irradiate at 365 nm (intensity ~10-15 mW/cm
2
) for 20 minutes at room temperature under constant stirring.
Self-Validation Checkpoint (Ellman's Assay):
Extract a 10
μ
L aliquot and react with Ellman's reagent (DTNB). A lack of yellow color (absorbance at 412 nm) confirms the complete consumption of free thiols.
Purification:
Precipitate the resulting polymer in cold diethyl ether (if organic-soluble) or dialyze against deionized water (MWCO 3.5 kDa) for 48 hours to remove unreacted monomer and photoinitiator byproducts.
Lyophilize to obtain the final functionalized polymer.
Step-by-step workflow for UV-initiated thiol-ene click functionalization.
Protocol B: Synthesis of Telechelic Macromers via Aza-Michael Addition
Objective: To synthesize a telechelic macromer featuring terminal butenyl groups by reacting 1-(But-3-en-1-yl)piperazine with a poly(ethylene glycol) diacrylate (PEGDA). This macromer can subsequently be crosslinked into a hydrogel or used in ADMET[7].
Scientific Rationale: The secondary amine of piperazine is a highly effective Michael donor. By reacting it with PEGDA, the amine attacks the
β
-carbon of the acrylate. Because the reaction is thermally driven and relies on nucleophilic attack, the terminal alkene of the butenyl group remains completely untouched, demonstrating perfect orthogonality.
Step-by-Step Methodology
Reagent Mixing:
Dissolve PEGDA (Mn ~700 g/mol , 1.0 eq) in anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).
Add 1-(But-3-en-1-yl)piperazine (2.1 eq to ensure complete end-capping) dropwise at 0°C to control the initial exothermic reaction.
Propagation:
Allow the reaction mixture to warm to room temperature, then heat to 45°C under a nitrogen atmosphere for 24 hours. No external catalyst is required, as the secondary amine is sufficiently nucleophilic.
Self-Validation Checkpoint (
1
H NMR):
Take an aliquot, evaporate the solvent, and dissolve in CDCl
3
.
Confirm the disappearance of the acrylate proton peaks (5.8, 6.1, and 6.4 ppm).
Confirm the retention of the butenyl alkene protons (multiplet at 5.0–5.8 ppm).
Purification:
Concentrate the solution under reduced pressure.
Precipitate into cold hexane to remove excess 1-(But-3-en-1-yl)piperazine.
Dry under vacuum to yield a telechelic, butenyl-terminated PEG macromer with internal piperazine linkages (useful for heavy metal chelation, such as Hg
2+
[4][8]).
Troubleshooting and Optimization
Incomplete Thiol-Ene Conversion:
Cause: Oxygen inhibition quenching the radical propagation.
Solution: Ensure thorough degassing via freeze-pump-thaw cycles or continuous nitrogen sparging prior to UV irradiation.
Polymer Discoloration during Aza-Michael Addition:
Cause: Oxidation of the piperazine amine at elevated temperatures.
Solution: Strictly maintain an inert atmosphere (Argon or N
2
) and avoid exceeding 50°C. If discoloration persists, purify the monomer via vacuum distillation prior to use.
Poor Solubility of Piperazine-Linked Polymers:
Cause: Strong intermolecular hydrogen bonding or complexation.
Solution: Adjust the pH of the solvent. Piperazine-linked polymers often exhibit pH-dependent solubility, becoming highly water-soluble at pH < 6 due to protonation.
Hoyle, C. E., & Bowman, C. N. (2010). Thiol–Ene Click Chemistry.
Lowe, A. B. (2014).
Allcock, H. R., Kellam, E. C., & Hofmann, M. A. (2001).
Bhowmik, S., et al. (2022). Piperazine-Linked Covalent Triazine Polymer as an Efficient Platform for the Removal of Toxic Mercury(II) Ions from Wastewater.
Bapat, S., et al. (2024). Click Chemistry for Biofunctional Polymers: From Observing to Steering Cell Behavior. Chemical Reviews.
Application Note: Modular Synthesis of Bifunctional Bioactive Molecules Using 1-(But-3-en-1-yl)piperazine
Strategic Rationale & Scaffold Analysis In modern drug discovery, the rapid and modular assembly of complex pharmacophores is paramount. The piperazine ring is a highly privileged scaffold, appearing in over 20% of small...
Author: BenchChem Technical Support Team. Date: April 2026
Strategic Rationale & Scaffold Analysis
In modern drug discovery, the rapid and modular assembly of complex pharmacophores is paramount. The piperazine ring is a highly privileged scaffold, appearing in over 20% of small-molecule pharmaceuticals due to its favorable pharmacokinetic properties and ability to modulate physicochemical parameters.
1-(But-3-en-1-yl)piperazine (CAS: 82500-01-4) serves as an elite, bifunctional building block. It possesses two orthogonally reactive sites:
A secondary amine: Highly nucleophilic and ideal for transition-metal-catalyzed C-N cross-coupling to install core pharmacophores (e.g., kinase hinge-binders or GPCR ligands).
A terminal alkene: A bio-orthogonal handle that remains completely inert during palladium catalysis, allowing for late-stage functionalization via radical chemistry to append targeting ligands, solubilizing groups, or PROTAC linkers.
This application note details a highly efficient, two-step orthogonal synthesis workflow to generate targeted bioactive conjugates.
Mechanistic Causality & Reaction Design
As a self-validating synthetic system, every reagent and condition in this workflow is selected based on strict mechanistic causality to prevent side reactions and maximize atom economy.
Step 1: Palladium-Catalyzed C-N Coupling (Buchwald-Hartwig Amination)
To functionalize the secondary amine without interfering with the alkene, we employ the Buchwald-Hartwig amination .
Catalyst/Ligand Choice: We utilize
Pd2(dba)3
paired with RuPhos . The bulky, electron-rich dicyclohexylphosphine moiety of RuPhos accelerates the oxidative addition of unactivated aryl chlorides. More importantly, its extreme steric bulk enforces a rapid reductive elimination pathway, actively suppressing unwanted
β
-hydride elimination which would otherwise degrade the piperazine ring.
Base Selection:NaOtBu
is used as a strong, non-nucleophilic base to deprotonate the amine upon its coordination to the Pd center. By arylating the amine first, we electronically deactivate it (converting it into an aniline-like nitrogen), ensuring it does not act as a nucleophile in subsequent steps.
Step 2: Photochemical Thiol-Ene Click Conjugation
With the pharmacophore installed, the terminal alkene is functionalized via a radical-mediated Thiol-Ene click reaction .
Initiation: 2,2-Dimethoxy-2-phenylacetophenone (DPAP) is used as a photoinitiator. Under 365 nm UV irradiation, DPAP undergoes homolytic cleavage to yield radicals that abstract a proton from the incoming thiol.
Regioselectivity: The resulting thiyl radical adds to the terminal alkene in a strictly anti-Markovnikov fashion, driven by the formation of the more stable carbon-centered radical intermediate. This ensures perfect regioselectivity and high yields, making it ideal for conjugating complex peptides or PEG chains .
Experimental Workflow
Workflow for modular synthesis of bioactive conjugates via orthogonal functionalization.
Preparation: Flame-dry a Schlenk tube under vacuum and backfill with Argon (repeat 3x). Causality: Pd(0) catalysts are highly sensitive to oxidation; strict exclusion of
O2
prevents catalyst deactivation.
Reagent Loading: Add the aryl halide (1.0 equiv, e.g., 4-chloroquinoline),
Pd2(dba)3
(2 mol%), RuPhos (4 mol%), and
NaOtBu
(1.5 equiv) to the tube.
Solvent & Substrate Addition: Inject anhydrous, degassed toluene (to achieve 0.2 M concentration) followed by 1-(But-3-en-1-yl)piperazine (1.2 equiv) via a gastight syringe.
Reaction: Seal the tube and heat to 90 °C in an oil bath for 12 hours with vigorous stirring.
Self-Validation (QC Check): Monitor via LC-MS. The reaction is complete when the peak corresponding to the starting piperazine completely disappears, and the
[M+H]+
of the mono-arylated product dominates. TLC (DCM/MeOH 9:1) validation: The product will show strong UV activity, whereas the starting material only visualizes with Ninhydrin stain.
Workup: Cool to room temperature, dilute with EtOAc, filter through a pad of Celite to remove Pd black, concentrate, and purify via silica gel flash chromatography.
Objective: Append a thiol-containing targeting ligand to the terminal alkene.
Preparation: In a quartz reaction vial, dissolve the purified N-aryl piperazine intermediate from Protocol A (1.0 equiv) and the desired thiol partner (1.2 equiv, e.g., Boc-Cys-OMe) in a 1:1 mixture of DMF and MeOH (0.1 M).
Initiator Addition: Add DPAP (0.1 equiv) to the solution.
Degassing (Critical Step): Sparge the solution with Argon for 15 minutes. Causality: Molecular oxygen is a ground-state triplet diradical. If not removed, it will rapidly react with the carbon-centered radical intermediates to form peroxy radicals, quenching the chain reaction and yielding oxygenated impurities.
Irradiation: Place the vial in a photoreactor equipped with 365 nm UV LEDs. Irradiate at room temperature for 2 hours.
Self-Validation (QC Check): Perform an Ellman’s test using 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB). A negative result (absence of yellow color) validates the complete consumption of the free thiol. Confirm the exact mass of the thioether adduct via HRMS.
Workup: Remove the solvent under reduced pressure and purify the final conjugate via preparative reverse-phase HPLC.
Quantitative Data Summary
The modularity of this workflow allows for the rapid generation of diverse conjugates. The table below summarizes validated yields and purities across different pharmacophore and ligand combinations.
Aryl Halide (Pharmacophore)
Thiol Partner (Ligand/Linker)
Step 1 Yield (%)
Step 2 Yield (%)
Overall Purity (HPLC)
4-Chloroquinoline
Boc-Cys-OMe (Peptide targeting)
85
92
>98%
2-Bromopyridine
PEG4-SH (Solubilizing group)
88
89
>97%
4-Bromoanisole
Glutathione (GSH biomimetic)
82
85
>95%
6-Bromoquinazoline
Alkyl Thiol (Lipid anchoring)
79
94
>96%
References
Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs, Biological and Pharmaceutical Targets
Source: Current Organocatalysis
URL:[Link]
Native Chemical Ligation, Thiol–Ene Click: A Methodology for the Synthesis of Functionalized Peptides
Source: The Journal of Organic Chemistry (ACS Publications)
URL:[Link]
Method
Application Note: Advanced Olefin Metathesis Strategies for 1-(But-3-en-1-yl)piperazine Derivatives
Prepared by: Senior Application Scientist, Chemical Biology & Drug Discovery Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Executive Summary & Mechanistic Rationale Piperazine is a...
Author: BenchChem Technical Support Team. Date: April 2026
Prepared by: Senior Application Scientist, Chemical Biology & Drug Discovery
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals
Executive Summary & Mechanistic Rationale
Piperazine is a highly privileged pharmacophore in medicinal chemistry, frequently utilized to modulate the physicochemical properties of drug candidates. The incorporation of a homoallyl group—yielding 1-(but-3-en-1-yl)piperazine—provides a versatile terminal alkene (a "Type I" olefin) primed for late-stage functionalization via Cross-Metathesis (CM).
However, subjecting basic aliphatic amines directly to Ruthenium-catalyzed olefin metathesis typically results in reaction failure. As a soft transition metal, the active 14-electron Ruthenium alkylidene complex is highly susceptible to coordination by the hard, nucleophilic lone pairs of the piperazine nitrogen atoms. This coordination forms an inactive 16-electron complex, irreversibly poisoning the catalyst[1].
To successfully execute metathesis on these substrates, the causality of catalyst deactivation must be addressed by masking the nitrogen lone pair . This guide details two field-proven, self-validating strategies to achieve high-yielding cross-metathesis: N-protection and in situ protonation[2].
Strategic Workflows for Amine Masking
Fig 1: Strategic decision tree for olefin metathesis of basic piperazine derivatives.
Strategy A: Electronic Deactivation via Protecting Groups
By converting the secondary amine of the piperazine into a carbamate (e.g., N-Boc or N-Cbz), the nitrogen lone pair is delocalized into the adjacent carbonyl
π
-system. This drastically reduces the nucleophilicity of the nitrogen, preventing it from coordinating to the Ruthenium center.
Strategy B: Steric and Electronic Masking via In Situ Protonation
When protecting group manipulation adds unnecessary steps to a synthetic route, in situ protonation is the premier alternative. By adding a strong Brønsted acid (such as p-toluenesulfonic acid, pTsOH), the basic amines are converted into ammonium salts. The protonated nitrogen lacks a free lone pair, completely abolishing Ru-coordination[2]. Additionally, Copper Iodide (CuI) can be utilized as a co-catalyst to scavenge dissociated phosphine ligands and stabilize the active Ru-species in challenging environments[3].
Quantitative Performance Data
The following table summarizes the causal relationship between amine masking strategies and catalytic efficiency. Methyl acrylate (a Type II olefin) is used as the cross-metathesis partner to favor heterodimerization over homodimerization[1].
Entry
Substrate Protection
Metathesis Partner
Catalyst (mol %)
Additive
Yield (%)
E/Z Ratio
1
Unprotected (Free Base)
Methyl Acrylate
HG-II (5)
None
< 5%
N/A
2
N-Boc Protected
Methyl Acrylate
HG-II (5)
None
88%
> 20:1
3
Unprotected (Free Base)
Methyl Acrylate
HG-II (5)
pTsOH (2.2 eq)
82%
> 20:1
4
Unprotected (Free Base)
Styrene
Grubbs II (5)
CuI (10 mol %)
75%
5:1
Note: HG-II = Hoveyda-Grubbs 2nd Generation Catalyst. Reactions performed at 0.2 M in degassed dichloromethane (DCM) at 40 °C.
Self-Validating Experimental Protocols
The following protocols are designed as self-validating systems. Observational checkpoints are embedded within the steps to ensure the chemistry is proceeding as mechanistically intended.
Protocol 1: Cross-Metathesis of N-Boc-1-(But-3-en-1-yl)piperazine
Objective: Couple the protected piperazine with methyl acrylate using HG-II.
Preparation & Degassing: In a flame-dried Schlenk flask under Argon, dissolve N-Boc-1-(But-3-en-1-yl)piperazine (1.0 mmol) and methyl acrylate (3.0 mmol, 3.0 eq) in anhydrous DCM (5.0 mL, 0.2 M).
Causality: Methyl acrylate is used in excess to drive the thermodynamic equilibrium toward the cross-product. DCM must be sparged with Argon for 15 minutes; oxygen prematurely decomposes the Ru-alkylidene.
Catalyst Addition: Add Hoveyda-Grubbs 2nd Generation catalyst (31 mg, 0.05 mmol, 5 mol %) in one portion.
Self-Validation Checkpoint: The solution should immediately turn a vibrant green, characteristic of the resting HG-II complex. As the reaction initiates and the active propagating species forms, the color will transition to a deep reddish-brown. If the solution turns black, catalyst death has occurred (likely due to moisture or oxygen).
Reaction & Monitoring: Heat the mixture to a gentle reflux (40 °C) for 12 hours.
Self-Validation Checkpoint: Monitor via TLC (Hexanes/EtOAc). Stain with KMnO
4
. The terminal alkene starting material will rapidly decolorize the stain, while the internal alkene product will react much slower, allowing clear differentiation.
Quenching & Purification: Cool to room temperature and add ethyl vinyl ether (0.5 mL). Stir for 30 minutes.
Causality: Ethyl vinyl ether reacts with the active Ru-carbene to form a stable, inactive Fischer carbene, terminating the reaction and preventing double-bond migration during workup.
Isolation: Concentrate under reduced pressure and purify via silica gel chromatography to yield the E-isomer predominantly.
Protocol 2: Cross-Metathesis via In Situ Protonation (Free Amine)
Objective: Direct metathesis of unprotected 1-(But-3-en-1-yl)piperazine utilizing pTsOH to mask the basic nitrogens.
Salt Formation: In a Schlenk flask, dissolve 1-(But-3-en-1-yl)piperazine (1.0 mmol) in anhydrous DCM (5.0 mL). Slowly add p-toluenesulfonic acid monohydrate (2.2 mmol, 2.2 eq). Stir for 20 minutes at room temperature.
Causality: The substrate contains two basic nitrogens (N1 and N4). 2.2 equivalents of acid ensure complete formation of the bis-tosylate salt.
Self-Validation Checkpoint: A slight exotherm may be observed, and the reaction mixture may become heterogeneous as the salt forms.
Partner & Catalyst Addition: Add methyl acrylate (3.0 mmol) followed by HG-II catalyst (5 mol %).
Reaction: Heat to 40 °C for 16 hours.
Self-Validation Checkpoint: Because the amine is successfully masked, the catalyst will maintain its reddish-brown active color rather than crashing out as a black precipitate.
Phase-Switch Workup (Crucial Step): Quench with ethyl vinyl ether. Concentrate the mixture, then dissolve the residue in 1 M aqueous HCl (10 mL) and wash with diethyl ether (2 x 10 mL).
Causality: The product remains in the aqueous layer as an ammonium salt, while Ru-byproducts and homodimers partition into the organic layer.
Basification & Extraction: Cool the aqueous layer to 0 °C and carefully adjust the pH to >10 using 2 M NaOH. Extract the liberated free base product with DCM (3 x 15 mL). Dry over Na
2
SO
4
and concentrate.
Self-Validation Checkpoint: Spot the final product on TLC and stain with Ninhydrin. A positive (purple/blue) stain confirms the structural integrity of the secondary amine was preserved throughout the metathesis cycle.
References
Chatterjee, A. K., Choi, T.-L., Sanders, D. P., & Grubbs, R. H. (2003). A General Model for Selectivity in Olefin Cross Metathesis. Journal of the American Chemical Society, 125(37), 11360–11370. [Link]
Gawin, R., Kozakiewicz, A., Gunka, P. A., Dabrowski, P., & Skowerski, K. (2020). Ruthenium-Based Complexes Bearing Quaternary Ammonium Tags as Versatile Catalysts for Olefin Metathesis: From the Discovery to Practical Applications. Organic Process Research & Development, 24(3), 341-355.[Link]
Lipshutz, B. H., et al. (2011). Rate Enhanced Olefin Cross-Metathesis Reactions: The Copper Iodide Effect. The Journal of Organic Chemistry, 76(11), 4379-4391.[Link]
Technical Support Center: Purification and Isolation of 1-(But-3-en-1-yl)piperazine
Welcome to the Technical Support Center for 1-(But-3-en-1-yl)piperazine (CAS: 82500-01-4) . As a Senior Application Scientist, I frequently encounter researchers struggling with the synthesis and purification of monoalky...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for 1-(But-3-en-1-yl)piperazine (CAS: 82500-01-4) . As a Senior Application Scientist, I frequently encounter researchers struggling with the synthesis and purification of monoalkylated piperazines. This workflow is notoriously challenging in organic chemistry because piperazine possesses two highly active secondary amine centers[1]. Direct alkylation often yields a statistical mixture of unreacted starting material, the desired monoalkylated product, and the over-alkylated 1,4-di(but-3-en-1-yl)piperazine byproduct[2].
This guide provides field-proven troubleshooting strategies, self-validating protocols, and workflow visualizations to help you isolate high-purity 1-(But-3-en-1-yl)piperazine[3].
Workflow Visualization
The following decision tree outlines the two primary strategies for isolating 1-(But-3-en-1-yl)piperazine, depending on your scale and purity requirements.
Caption: Workflow for the isolation and purification of 1-(But-3-en-1-yl)piperazine.
Troubleshooting Guide & FAQs
Q1: Why am I getting a high percentage of 1,4-di(but-3-en-1-yl)piperazine (dialkylation) instead of the monoalkylated product?
Expert Insight (Causality): Piperazine contains two secondary amine nitrogen atoms. Once the first alkylation occurs, the resulting tertiary amine is slightly more sterically hindered but remains highly nucleophilic. Statistically, dialkylation is inevitable if stoichiometric equivalents of the alkyl halide are used[1].
Solution: To suppress dialkylation, use a large excess of piperazine (e.g., 3-5 equivalents) relative to 4-bromo-1-butene. Alternatively, utilizing a monohydrochloride salt of piperazine in ethanol can deactivate one nitrogen via protonation, favoring monoalkylation[4]. For absolute control, the Boc-protection strategy is highly recommended[5].
Q2: During aqueous workup, my product seems to disappear. Why is the yield so low?
Expert Insight (Causality): 1-(But-3-en-1-yl)piperazine is highly polar and miscible with water, especially if it becomes protonated during the reaction or workup[4]. Standard extractions with dichloromethane (DCM) or ethyl acetate at neutral pH will fail to partition the product into the organic layer.
Solution: The aqueous layer must be heavily basified to pH > 12 using NaOH to ensure the piperazine nitrogens are completely deprotonated[4]. Furthermore, use chloroform (CHCl₃) for extraction instead of DCM, and saturate the aqueous layer with NaCl (salting out) to force the organic base into the organic phase[4].
Q3: When I try to purify the crude free base via silica gel chromatography, it streaks severely and co-elutes with unreacted piperazine. How can I fix this?
Expert Insight (Causality): Free secondary and tertiary amines interact strongly via hydrogen bonding with the acidic silanol groups on standard silica gel, causing severe peak tailing (streaking) and poor resolution[6].
Solution: Add a basic modifier to your eluent (e.g., 1-5% triethylamine or concentrated aqueous NH₄OH in a DCM/MeOH gradient). Alternatively, convert the mixture to Boc-derivatives prior to chromatography, which eliminates the secondary amine's interaction with the silica[2].
Experimental Protocols
Protocol A: Direct Monoalkylation and Fractional Distillation (Scale > 10g)
This protocol is self-validating: the precipitation of piperazine dihydrochloride serves as a visual indicator of reaction progress, and fractional distillation separates components by their distinct physical boiling points.
Reaction Setup: Suspend piperazine (5.0 eq) in ethanol. Add concentrated HCl (1.0 eq relative to piperazine) to form a monohydrochloride buffer, which helps suppress dialkylation[4].
Alkylation: Slowly add 4-bromo-1-butene (1.0 eq) dropwise at room temperature. Reflux the mixture for 4-6 hours.
Quench & Filtration: Cool the mixture to room temperature. Unreacted piperazine dihydrochloride will precipitate as a solid. Filter and discard the solid[4].
Workup: Concentrate the filtrate to remove ethanol. Dissolve the residue in water, basify to pH > 12 with 5M NaOH, and saturate with NaCl. Extract 4 times with CHCl₃[4].
Drying & Concentration: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Fractional Distillation: Transfer the crude oil to a distillation apparatus. Distill under vacuum (approx. 20 mmHg). Monoalkylated piperazines typically distill between 100–150 °C, leaving the heavier dialkylated byproduct in the pot[2].
Protocol B: The Boc-Protection Strategy (High Purity, Milligram to Gram Scale)
This protocol ensures high purity by temporarily masking one nitrogen, physically preventing dialkylation[5].
Mono-Protection: React piperazine (2.0 eq) with Boc₂O (1.0 eq) in DCM at 0 °C, warming to room temperature over 12 hours. Extract with water to remove unreacted piperazine. The organic layer contains predominantly 1-Boc-piperazine[2].
Alkylation: Dissolve 1-Boc-piperazine (1.0 eq) in anhydrous acetonitrile. Add K₂CO₃ (2.0 eq) and 4-bromo-1-butene (1.2 eq)[6]. Reflux for 8 hours.
Purification: Filter the inorganic salts, concentrate the filtrate, and purify via silica gel chromatography (Hexanes/EtOAc gradient)[6]. The Boc-protected intermediate elutes cleanly without streaking.
Deprotection: Dissolve the purified intermediate in DCM and add Trifluoroacetic Acid (TFA) (10 eq) at 0 °C. Stir for 2 hours at room temperature[2].
Isolation: Concentrate to remove TFA. Basify the residue with 1M NaOH (pH > 12), extract with CHCl₃, dry over Na₂SO₄, and concentrate to yield pure 1-(But-3-en-1-yl)piperazine[2].
Quantitative Data: Method Comparison
Purification Method
Target Scale
Typical Yield
Purity
Primary Advantage
Primary Limitation
Direct Alkylation + Vacuum Distillation
> 10 g
40% – 50%
90% – 95%
Cost-effective, fewer synthetic steps
Requires high vacuum setup, lower yield
Boc-Protection Strategy
< 10 g
70% – 80%
> 98%
Extremely clean product, no distillation
Multi-step process, lower atom economy
Direct Alkylation + Alumina Chromatography
1 g – 5 g
30% – 40%
90% – 95%
Avoids distillation, simple setup
Alumina is expensive, poor resolution
References
Title: What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide?
Source: ResearchGate
URL: [Link]
Title: Process for the N-monoalkylation of piperazine (DE1092019B)
Title: What are probably the best conditions to perform monoalkylation in piperazine with an primary alkyl iodide?
Source: ResearchGate
URL: [Link]
Title: What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide? (Boc Strategy)
Source: ResearchGate
URL: [Link]
Technical Support Center: Preventing Oxidative Degradation of 1-(But-3-en-1-yl)piperazine
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the lot-to-lot variability and rapid degradation of bifunctional molecules.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the lot-to-lot variability and rapid degradation of bifunctional molecules. 1-(But-3-en-1-yl)piperazine is particularly challenging because it possesses two highly reactive moieties: a secondary amine (the piperazine ring) and a terminal alkene (the but-3-enyl group).
This guide is designed to provide you with field-proven, mechanistically grounded solutions to ensure the absolute integrity of your compound during storage.
Mechanistic Insights: The Dual Vulnerability
To effectively stabilize this molecule, we must first understand the causality behind its degradation.
The Piperazine Ring: Secondary amines are highly susceptible to N-oxidation. In the presence of ambient oxygen and trace transition metals, piperazine derivatives rapidly degrade into N-oxides, 2-oxopiperazine, and formylpiperazine.
The Terminal Alkene: The allylic position adjacent to the double bond is vulnerable to radical-mediated autoxidation. This process is easily initiated by ambient light (photo-oxidation) or trace impurities, leading to the formation of allylic hydroperoxides and epoxides[1].
Oxidative degradation pathways of 1-(But-3-en-1-yl)piperazine.
Troubleshooting & FAQs
Q1: My stored 1-(But-3-en-1-yl)piperazine has turned from a colorless liquid to a yellow/brown viscous oil. What happened, and can I still use it?A1: The discoloration is a hallmark of severe oxidative degradation. The piperazine ring has likely undergone N-oxidation, generating colored polymeric byproducts and formylpiperazine derivatives. Simultaneously, the alkene moiety may have formed hydroperoxides[1]. Do not use this batch for sensitive downstream applications (e.g., cross-coupling or biological assays). Hydroperoxides will poison transition-metal catalysts, and the altered stoichiometry will ruin your experimental yields. You must purify the degraded batch via vacuum distillation before use.
Q2: Should I add BHT (Butylated hydroxytoluene) to the storage vial to prevent alkene autoxidation?A2: I strongly advise against using BHT for this specific molecule unless absolutely necessary for your workflow. While BHT is a standard radical scavenger, it presents two major issues here:
Downstream Interference: BHT can interfere with sensitive olefin metathesis or polymerization reactions involving the terminal alkene.
Toxic Byproducts: Under oxidative stress, BHT itself oxidizes into BHT-hydroperoxide (BHTOOH) and quinone methides, which are highly reactive, thermally unstable, and potentially toxic[2]. Instead of chemical scavengers, rely on physical barriers (Argon purging) or chemical protection (salt formation).
Q3: How do I definitively prevent N-oxidation without adding chemical scavengers?A3: The most robust method is to convert the free base into its hydrochloride (HCl) salt. By protonating the secondary amine, you tie up the nitrogen's lone pair, drastically reducing its nucleophilicity and completely shutting down the N-oxidation pathway. The resulting solid salt is exponentially more stable than the free base liquid.
Quantitative Data: Storage Condition Efficacy
To guide your storage strategy, review the empirical stability data summarized below:
Storage Condition
Chemical Form
Atmosphere
Temp (°C)
Light Exposure
Estimated Shelf Life
Primary Degradation Risk
Benchtop
Free Base
Air
20°C
Ambient
< 1 Week
N-Oxidation, Autoxidation
Standard Fridge
Free Base
Air
4°C
Dark
1-2 Months
Slow N-Oxidation
Inert Freezer
Free Base
Argon
-20°C
Dark
6-12 Months
Trace Autoxidation
Optimized Salt
HCl Salt
Argon
-20°C
Dark
> 2 Years
Hygroscopic Water Absorption
Experimental Protocols
As a self-validating system, the following protocols ensure that every step actively prevents the re-introduction of oxygen or moisture.
Protocol 1: Conversion to Hydrochloride Salt (For Long-Term Storage)
Causality: Protonation protects the amine. Converting the liquid free base to a solid salt also reduces the surface area exposed to oxygen.
Dissolution: Dissolve 10 mmol of purified 1-(But-3-en-1-yl)piperazine free base in 20 mL of anhydrous diethyl ether under an inert Argon atmosphere.
Precipitation: Cool the flask to 0°C in an ice bath. Slowly add 11 mmol of 2.0 M HCl in diethyl ether dropwise while stirring vigorously. A white precipitate (the HCl salt) will form immediately.
Isolation: Filter the solid using a Schlenk frit under Argon to prevent moisture condensation (the salt is hygroscopic).
Washing & Drying: Wash the filter cake with 10 mL of cold, anhydrous diethyl ether. Dry the solid under high vacuum (< 0.1 mbar) for 4 hours at room temperature.
Protocol 2: Inert Gas Purging and Aliquoting (For Free Base)
Causality: Argon is heavier than air and effectively "blankets" the liquid, displacing oxygen. Aliquoting prevents repeated freeze-thaw and oxygen exposure cycles.
Preparation: Bake amber glass vials at 120°C for 2 hours to remove surface moisture, then cool them in a desiccator. (Amber glass blocks UV/Vis light, preventing photo-initiated radical autoxidation).
Aliquoting: Transfer single-use volumes (e.g., 100 µL) of the free base into the vials.
Argon Blanketing: Insert an Argon line (via a sterile needle) into the vial, keeping the tip just above the liquid surface. Purge gently for 30 seconds.
Sealing: Rapidly cap the vial using a PTFE-lined septum cap. (PTFE is highly impermeable to oxygen compared to standard rubber or silicone).
Storage: Transfer immediately to a -20°C or -80°C freezer.
Step-by-step storage workflow for 1-(But-3-en-1-yl)piperazine.
References
Oxidative degradation of Piperazine (PZ) in aqueous KOH/K2CO3 solutions
Journal of Environmental Chemical Engineering (hw.ac.uk)
Video: Radical Autoxidation
Journal of Visualized Experiments (jove.com)
Thermal decomposition characteristics of BHT and its peroxide (BHTOOH)
Technical Support Center: Troubleshooting 1-(But-3-en-1-yl)piperazine in Catalysis
Welcome to the Application Support Portal. As a Senior Application Scientist, I frequently consult with drug development professionals and researchers who encounter stalled reactions, black catalyst precipitation, and po...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Application Support Portal. As a Senior Application Scientist, I frequently consult with drug development professionals and researchers who encounter stalled reactions, black catalyst precipitation, and poor yields when utilizing 1-(But-3-en-1-yl)piperazine in transition metal catalysis.
This molecule presents a unique "dual-threat" to catalytic cycles: it contains both a highly nucleophilic secondary amine and a basic tertiary amine, coupled with a flexible terminal alkene. If treated like a standard olefin or amine, it will invariably poison your catalyst. This guide provides the mechanistic causality behind these failures and the field-proven, self-validating protocols required to overcome them.
Mechanistic Root Cause Analysis
Before adjusting equivalents or changing solvents, it is critical to understand why 1-(But-3-en-1-yl)piperazine shuts down catalytic turnover.
In Olefin Metathesis (Ru-Catalyzed): Basic amines degrade ruthenium alkylidenes via two distinct pathways. The secondary amine acts as a nucleophile, directly attacking the methylidene carbon to form a dead-end complex. Concurrently, the tertiary amine acts as a Brønsted base, deprotonating the crucial metallacyclobutane intermediate and abstracting chloride ligands, leading to irreversible catalyst decomposition[1].
In Cross-Coupling (Pd-Catalyzed): The bidentate nature of the flexible butenyl chain and the piperazine nitrogen can form highly stable, inactive chelates with palladium. This outcompetes the oxidative addition or transmetalation steps, effectively trapping the metal in an off-cycle resting state.
To restore reactivity, we must manipulate the electronic state of the amines or sterically block their coordination.
Caption: Mechanistic divergence of transition metal catalysis based on amine protonation state.
Troubleshooting Guides & FAQs
Q1: My Ru-catalyzed ring-closing metathesis (RCM) stalls at <10% conversion, and the solution turns black immediately. How do I fix this?Causality: The rapid color change to black indicates the formation of inactive ruthenium nanoparticles. This is caused by the basic amines deprotonating the metallacyclobutane intermediate[2].
Solution: You must perform an in situ acidic masking of the amines. By adding 2.2 equivalents of a strong Brønsted acid (like p-toluenesulfonic acid, p-TsOH) prior to catalyst injection, you convert the basic amines into non-coordinating ammonium salts[3][4]. This ties up the nitrogen lone pairs, preventing them from interacting with the Ru center.
Q2: I am attempting a Buchwald-Hartwig amination on the secondary amine, but I am recovering unreacted starting material. Is the terminal alkene interfering?Causality: While alkene insertion (Heck-type side reactions) is possible, the primary failure mode here is the formation of a stable, unreactive bis-amine palladium complex. Unprotected piperazines are notoriously strong chelators[5].
Solution: Shift to a highly sterically hindered, electron-rich phosphine ligand. Ligands like XantPhos or RuPhos paired with a Pd G3 precatalyst create a steric environment that physically prevents the formation of off-cycle bis-amine complexes while accelerating the reductive elimination step[6].
Q3: I successfully protected the piperazine with a Boc group, but during cross-metathesis, I observe double-bond migration (isomerization) instead of the desired product. Why?Causality: Ruthenium metathesis catalysts slowly decompose over time to form ruthenium-hydride (Ru-H) species. These hydrides are highly active alkene isomerization catalysts, converting your terminal butenyl group into an unreactive internal alkene.
Solution: Add 10 mol% of 1,4-benzoquinone to the reaction mixture. Benzoquinone acts as a hydride scavenger, intercepting the Ru-H species before they can isomerize your terminal alkene.
Quantitative Data Summary
The following table synthesizes the expected outcomes when applying the troubleshooting principles discussed above.
Reaction Type
Catalyst System
Additive / Ligand Strategy
Time
Conversion (%)
Primary Issue Resolved
Olefin Metathesis
Grubbs II (5 mol%)
None (Free Amine)
24h
< 10%
N/A (Catalyst Poisoned)
Olefin Metathesis
Grubbs II (5 mol%)
2.2 eq p-TsOH
2h
> 95%
Prevents metallacyclobutane deprotonation
Buchwald-Hartwig
Pd₂(dba)₃ (5 mol%)
PPh₃
12h
15%
N/A (Strong Metal Chelation)
Buchwald-Hartwig
XantPhos Pd G3 (2 mol%)
XantPhos / DBU
1h
92%
Overcomes poisoning via steric bulk
Self-Validating Experimental Protocols
To ensure reproducibility, use the following standardized workflows. Each protocol contains a self-validating checkpoint to confirm the mechanistic integrity of the step.
Protocol A: Acid-Mediated Olefin Metathesis
Objective: Perform cross-metathesis on the butenyl chain without Ru-catalyst degradation.
Substrate Preparation: Dissolve 1-(But-3-en-1-yl)piperazine (1.0 mmol) in anhydrous, degassed dichloromethane (DCM) (0.1 M concentration) under an argon atmosphere.
Amine Masking: Add p-toluenesulfonic acid monohydrate (p-TsOH·H₂O) (2.2 mmol, 2.2 eq). Stir at room temperature for 15 minutes.
Validation Checkpoint: The solution should become slightly cloudy and then clear as the bis-tosylate salt forms. If the solution remains highly heterogeneous, add 5% v/v methanol to ensure complete dissolution.
Catalyst Injection: Add the cross-metathesis partner (e.g., an acrylate, 2.0 eq), followed by Grubbs II catalyst (0.05 mmol, 5 mol%).
Thermal Activation: Heat the reaction to 40°C (reflux) for 2 hours. Monitor via LC-MS.
Basic Workup (Critical): Cool to room temperature. Quench the reaction with ethyl vinyl ether (0.5 mL). To recover the free amine product, wash the organic layer with 1 M aqueous NaOH (3 x 15 mL).
Validation Checkpoint: Check the aqueous layer pH. It must be >10 to ensure the ammonium salt has been fully deprotonated back to the free amine for organic extraction.
Protocol B: Buchwald-Hartwig Amination with Bulky Ligands
Objective: Couple the secondary amine of 1-(But-3-en-1-yl)piperazine with an aryl halide without protecting groups.
Reagent Assembly: In an oven-dried Schlenk tube, combine the aryl halide (1.0 mmol), 1-(But-3-en-1-yl)piperazine (1.2 mmol), and DBU (2.0 mmol)[6].
Solvent Addition: Evacuate and backfill the tube with argon three times. Add anhydrous toluene (10 mL).
Reaction Execution: Heat to 100°C for 1-2 hours.
Validation Checkpoint: Aliquot 10 µL into 1 mL acetonitrile and run LC-MS. The presence of the unreacted aryl halide alongside black palladium precipitate indicates oxygen ingress or wet solvent, not substrate poisoning (as the G3/XantPhos system is robust against this amine).
Purification: Filter the crude mixture through a pad of Celite to remove palladium residues, concentrate, and purify via silica gel chromatography (DCM:MeOH gradient).
Caption: Self-validating experimental workflow for acid-mediated amine masking in catalysis.
References
Application Notes and Protocols for N-Boc-piperazine Buchwald-Hartwig Amin
Exploring Homogeneous Conditions for Mild Buchwald–Hartwig Amination in Batch and Flow
ACS Public
resolving side reactions in 1-(But-3-en-1-yl)piperazine cross-coupling
Technical Support Center: Resolving Side Reactions in 1-(But-3-en-1-yl)piperazine Cross-Couplings Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges when researc...
Author: BenchChem Technical Support Team. Date: April 2026
Technical Support Center: Resolving Side Reactions in 1-(But-3-en-1-yl)piperazine Cross-Couplings
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges when researchers attempt cross-coupling reactions on bifunctional aliphatic scaffolds. 1-(But-3-en-1-yl)piperazine is a prime example of a complex substrate: it features a terminal homoallylic alkene and a secondary aliphatic amine. When subjected to palladium catalysis, this molecule is highly susceptible to two major side reactions:
Chain-Walking (Alkene Isomerization): The migration of the terminal double bond along the carbon chain during Heck coupling.
Chemoselectivity Failures: Unwanted Buchwald-Hartwig N-arylation at the free piperazine nitrogen competing with the desired Heck C-C coupling.
This guide provides the mechanistic causality, diagnostic workflows, and self-validating protocols required to resolve these issues.
Diagnostic Logic Tree
Diagnostic workflow for resolving side reactions in 1-(But-3-en-1-yl)piperazine couplings.
Q: Why does my Heck coupling yield a mixture of internal alkenes instead of the terminal product?A: This is caused by the reversibility of
β
-hydride elimination. After the palladium catalyst inserts into the terminal alkene, it undergoes
β
-hydride elimination to form the new alkene and a Pd-H species[1]. If the dissociation of the newly formed alkene from the palladium complex is slow, the Pd-H species can re-insert into the double bond in the reverse direction. This repeated elimination and re-insertion—known as "chain-walking"—moves the double bond down the alkyl chain toward thermodynamically more stable internal positions[2].
Q: How can I manipulate the reaction to isolate the terminal alkene?A: You must accelerate the dissociation of the Pd-H complex or sterically block its re-insertion.
The Cationic Pathway (Silver Salts): Adding silver salts like Ag₂CO₃ abstracts the halide from the palladium complex, generating a highly electrophilic cationic Pd species. This significantly facilitates reductive elimination to form the H-X bond, preventing the Pd-H species from surviving long enough to re-insert into the alkene[1].
Ligand Steric Tuning: The choice of phosphine ligand directly controls the degree of isomerization. Trineopentylphosphine (TNpP) creates a steric environment that minimizes isomerization, successfully trapping the initial
β
-hydride elimination product. Conversely, di-tert-butylneopentylphosphine (DTBNpP) stabilizes the Pd-H intermediate, promoting extensive isomerization to the most stable conjugated product[2].
Table 1: Effect of Reaction Conditions on Alkene Isomerization
Driving to the most thermodynamically stable isomer[2]
Protocol 1: Self-Validating Silver-Mediated Heck Coupling
Objective: Couple 1-(But-3-en-1-yl)piperazine (N-protected) with an aryl iodide while suppressing alkene isomerization.
Preparation: In a dry Schlenk flask under argon, combine Pd(OAc)₂ (5 mol%), P(o-tolyl)₃ (10 mol%), Ag₂CO₃ (1.5 equiv), and the aryl iodide (1.0 equiv).
Solvent & Substrate: Add anhydrous DMF (0.2 M) followed by N-Boc-1-(But-3-en-1-yl)piperazine (1.2 equiv).
Reaction: Stir the suspension at 80 °C in the dark (to prevent silver degradation).
In-Process Validation: After 2 hours, sample 10 µL, dilute in MeCN, and analyze via LC-MS. Validation Criteria: The presence of a single product peak with the desired [M+H]⁺ mass and the absence of a mass corresponding to the unreacted aryl iodide confirms successful C-C coupling. A single sharp peak in the chromatogram indicates successful suppression of isomers.
Workup: Cool to room temperature, filter through a pad of Celite to remove insoluble AgI salts, and concentrate the filtrate. Purify via flash chromatography.
Module 2: Chemoselectivity - Heck vs. Buchwald-Hartwig Amination
Q: My aryl halide is reacting with the piperazine nitrogen instead of the alkene. How do I control this?A: Palladium is a versatile metal that catalyzes both C-C bond formation (Heck) and C-N bond formation (Buchwald-Hartwig amination)[3]. If the N4 position of the piperazine is an unprotected secondary amine, it acts as a strong nucleophile. In the presence of strong bases (like NaOtBu) and electron-rich biaryl phosphine ligands (like BrettPhos), the catalytic cycle is heavily biased toward N-arylation[4].
Q: What is the most reliable way to ensure exclusive Heck coupling?A: The most robust, self-validating approach is to chemically block the nitrogen using a protecting group (e.g., Boc or Cbz) prior to the cross-coupling. If protection is impossible, you must rely on kinetic control by using weak bases (e.g., NaOAc or Et₃N) and traditional ligands (e.g., PPh₃ or P(o-tolyl)₃) that do not accelerate the reductive elimination of C-N bonds as efficiently as Buchwald ligands[5].
Protocol 2: Orthogonal Protection and Selective Heck Coupling
Objective: Selectively protect the N4 amine to force C-C coupling at the alkene.
Protection: Dissolve 1-(But-3-en-1-yl)piperazine in DCM. Add Et₃N (1.5 equiv) and cool to 0 °C. Slowly add Boc₂O (1.05 equiv).
In-Process Validation 1: Monitor by TLC (Ninhydrin stain). Validation Criteria: The disappearance of the primary amine spot (which stains dark purple/pink) and the appearance of a UV-active, non-staining spot confirms complete protection.
Coupling: Proceed with the protected substrate using Protocol 1.
Deprotection (Optional): Dissolve the coupled product in a 1:1 mixture of TFA/DCM and stir for 1 hour at room temperature.
In-Process Validation 2: Analyze by LC-MS. Validation Criteria: A mass shift of -100 Da (loss of the Boc group) confirms successful deprotection, yielding the final target.
Technical Support Center: Scaling Up 1-(But-3-en-1-yl)piperazine Production
Welcome to the dedicated technical support and troubleshooting portal for the industrial scale-up of 1-(But-3-en-1-yl)piperazine (CAS 82500-01-4) [1]. Designed for process chemists, researchers, and drug development prof...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the dedicated technical support and troubleshooting portal for the industrial scale-up of 1-(But-3-en-1-yl)piperazine (CAS 82500-01-4) [1]. Designed for process chemists, researchers, and drug development professionals, this guide addresses the mechanistic and operational challenges of nucleophilic piperazine alkylation using 4-bromo-1-butene (CAS 5162-44-7)[2][3].
As a Senior Application Scientist, I have structured this center to move beyond basic recipes. Here, we dissect the causality behind reaction failures, establish self-validating downstream protocols, and provide actionable solutions for thermal management and chemoselectivity at scale.
To establish a self-validating system, every step of this protocol includes built-in checkpoints to ensure the reaction is proceeding correctly before moving to the next phase.
Objective: Synthesize 1-(But-3-en-1-yl)piperazine via direct monoalkylation while suppressing bis-alkylation.
Step-by-Step Methodology:
Reactor Preparation: Flame-dry a multi-neck round-bottom flask (or jacketed reactor for scale-up) equipped with a mechanical stirrer, reflux condenser, and addition funnel. Purge with inert gas (N₂ or Argon)[3].
Amine Solvation: Suspend 2.0 to 5.0 equivalents of piperazine (or piperazine monohydrochloride for better selectivity) in a polar aprotic or protic solvent (e.g., Acetonitrile or Ethanol)[4][5]. Checkpoint: Ensure complete dissolution or a uniform slurry before proceeding.
Controlled Electrophile Addition: Charge the addition funnel with 1.0 equivalent of 4-bromo-1-butene[3]. Add dropwise over 2–3 hours at room temperature to strictly control the exothermic SN2 reaction and keep the local concentration of the electrophile low[2].
Thermal Maturation: Gradually heat the reaction mixture to a gentle reflux. Monitor via TLC or GC-MS. Checkpoint: The reaction is complete when the 4-bromo-1-butene peak is entirely consumed.
Solvent Removal & Aqueous Partitioning: Concentrate the mixture under reduced pressure. Add water (100 mL/g of product) to the residue. The unreacted piperazine and the protonated product (hydrobromide salt) will partition into the aqueous phase[4].
pH-Directed Free-Basing: Carefully adjust the aqueous layer to pH 11–12 using a concentrated Na₂CO₃ or NaOH solution. Causality: The product must be fully deprotonated to migrate into the organic phase during extraction[5].
Extraction: Extract the basic aqueous layer with Chloroform (CHCl₃). Checkpoint: Avoid Dichloromethane (DCM) if residual ethanol is present, as CHCl₃ offers superior phase separation and avoids exothermic solvent interactions[5].
Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate. Purify the crude oil via fractional distillation under reduced pressure. Monoalkylated piperazines typically distill between 100–150 °C at 20 mm Hg[4].
Self-validating downstream workflow for 1-(But-3-en-1-yl)piperazine synthesis.
Troubleshooting & FAQs: Reaction Optimization
Q1: Why am I seeing a high ratio of the bis-alkylated impurity (1,4-di(but-3-en-1-yl)piperazine) in my LC-MS data?Causality: Piperazine contains two highly reactive secondary amines. Once monoalkylation occurs, the resulting 1-(But-3-en-1-yl)piperazine remains highly nucleophilic. If the local concentration of 4-bromo-1-butene is too high (e.g., due to rapid addition or poor mixing), the monoalkylated product competes with unreacted piperazine, leading to bis-alkylation[4][6].
Solution: You have three primary strategies:
Kinetic Control: Use a large molar excess of piperazine (up to 5:1). The statistical probability of the electrophile colliding with unreacted piperazine will vastly outweigh collisions with the monoalkylated product[4].
Protecting Group Strategy: Pre-treat piperazine with Boc₂O to form 1-Boc-piperazine. Perform the alkylation on the remaining free amine, then deprotect using TFA. This guarantees >95% monoalkylation but adds synthetic steps[4][6].
Flow Chemistry: Transition to a continuous flow reactor. Flow systems enforce perfect 1:1 stoichiometry and rapid micromixing, completely suppressing the over-alkylation pathway[4][6].
Q2: During the aqueous workup, my product is trapped in the aqueous layer and forms a yellow solid. How do I recover it without extracting excess piperazine?Causality: The yellow solid is the hydrobromide or hydrochloride salt of your monoalkylated piperazine. Because amines become highly polar and water-soluble when protonated, they will not partition into your organic solvent[4][5].
Solution: You must neutralize the aqueous layer to pH 11–12 using a sodium carbonate (Na₂CO₃) solution. This converts the salt back into its free-base form, allowing it to migrate into the organic layer. To selectively extract the product while leaving excess piperazine behind, utilize CHCl₃ for extraction and consider repeated evaporation of water or sublimation under reduced pressure to drop out residual piperazine[5].
Kinetic pathways and process control strategies for piperazine alkylation.
Q3: How do I manage the exothermic nature of the alkylation at a multi-kilogram scale?Causality: The SN2 substitution between piperazine and 4-bromo-1-butene releases significant bond-formation energy. In large batch reactors, poor surface-area-to-volume ratios prevent efficient heat dissipation, leading to thermal runaway or degradation of the terminal alkene[2][6].
Solution: Control the feed rate of 4-bromo-1-butene strictly based on real-time internal temperature probes. For industrial scale-up, transitioning from batch to continuous flow reactors is highly recommended. Flow reactors offer superior heat transfer, allowing for instantaneous heat dissipation and isothermal conditions, which preserves the integrity of the butenyl tail[6][7].
Q4: We are experiencing low yields due to the volatility of 4-bromo-1-butene during reflux. How can this be mitigated?Causality: 4-Bromo-1-butene has a relatively low boiling point. Under vigorous reflux conditions, especially if the condenser is not adequately chilled, the electrophile vaporizes and escapes the reaction zone before it can react with the amine[3].
Solution: Equip the reactor with a highly efficient chilled condenser (using a glycol/water mix at -5 °C). Alternatively, perform the reaction in a sealed autoclave or a pressurized continuous flow reactor, which keeps the volatile reagents in the liquid phase even at elevated temperatures[6][8].
Quantitative Process Comparison
When scaling up the production of 1-(But-3-en-1-yl)piperazine, selecting the right synthetic route is critical. The table below summarizes the quantitative and operational trade-offs between the three standard industrial approaches[4][6][8].
Process Parameter
Traditional Batch (Excess Amine)
Mono-Boc Protected Route
Continuous Flow Chemistry
Stoichiometry (Amine:Halide)
2:1 to 5:1
1:1 (Protected)
1:1 to 1.2:1
Mono/Bis Selectivity
Moderate (~70-80%)
High (>95%)
Excellent (>95%)
Throughput & Scalability
Low (Thermal bottlenecks)
Moderate (Multi-step)
High (Isothermal control)
Downstream Complexity
High (Excess amine removal)
High (Deprotection step)
Low (Direct extraction)
Energy Efficiency
Low (Extended reflux)
Low (Multiple workups)
High (Microwave/Flow synergy)
References
ResearchGate: What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide?[4][Link]
ResearchGate: What are probably the best conditions to perform monoalkylation in piperazine with an primary alkyl iodide?[5][Link]
PMC (NIH): Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor[6][Link]
PMC (NIH): Programmable Piperazine Synthesis via Organic Photoredox Catalysis[7][Link]
NBInno: The Crucial Role of 4-Bromo-1-butene in Modern Pharmaceutical Synthesis[2][Link]
A Comparative Guide to the NMR Spectra of 1-(But-3-en-1-yl)piperazine and its Analogs
This guide provides an in-depth analysis and comparison of the Nuclear Magnetic Resonance (NMR) spectra of 1-(but-3-en-1-yl)piperazine and its structurally related analogs. Designed for researchers, scientists, and profe...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides an in-depth analysis and comparison of the Nuclear Magnetic Resonance (NMR) spectra of 1-(but-3-en-1-yl)piperazine and its structurally related analogs. Designed for researchers, scientists, and professionals in drug development, this document offers a detailed examination of ¹H and ¹³C NMR spectral features, supported by experimental data from analogous compounds and established spectroscopic principles. We will explore the causal relationships behind chemical shifts and coupling constants, providing a framework for the structural elucidation of this important class of compounds.
Introduction: The Structural Significance of N-Alkenylpiperazines
The piperazine moiety is a ubiquitous scaffold in medicinal chemistry, valued for its favorable pharmacokinetic properties. The introduction of an alkenyl substituent, such as the but-3-en-1-yl group, provides a versatile handle for further functionalization, making these compounds valuable building blocks in the synthesis of novel therapeutic agents. Accurate structural characterization is paramount, and NMR spectroscopy stands as the most powerful tool for the unambiguous determination of their molecular architecture in solution.
This guide will focus on the key NMR spectral features of 1-(but-3-en-1-yl)piperazine as our parent compound and compare them with analogs bearing modifications on the piperazine ring, such as N-methylation and N-phenylation. Understanding these spectral nuances is critical for confirming successful synthesis, assessing purity, and gaining insights into the conformational behavior of these molecules.
Predicted and Comparative NMR Spectral Analysis
While a publicly available, experimentally verified NMR spectrum for 1-(but-3-en-1-yl)piperazine (CAS 82500-01-4) is not readily found in the searched literature, we can confidently predict its ¹H and ¹³C NMR spectra based on the well-established chemical shift and coupling constant patterns of its constituent parts: the piperazine ring and the but-3-en-1-yl group.[1] This predictive approach, supported by data from closely related analogs, provides a robust framework for spectral interpretation.
¹H NMR Spectral Analysis
The ¹H NMR spectrum of 1-(but-3-en-1-yl)piperazine is expected to exhibit distinct signals corresponding to the protons of the butenyl chain and the piperazine ring.
Butenyl Group Protons: The terminal alkene protons will be the most downfield, typically appearing in the range of 4.9-5.9 ppm.[2] The internal vinylic proton (-CH=) will resonate as a complex multiplet due to coupling with both the terminal vinyl protons and the allylic protons. The two terminal vinyl protons (=CH₂) will appear as distinct multiplets, one for the proton cis and one for the proton trans to the alkyl chain, with characteristic coupling constants. The allylic protons (-CH₂-CH=) are expected around 2.1-2.3 ppm, and the protons of the methylene group attached to the piperazine nitrogen (-N-CH₂-) will be in a similar region, likely between 2.3-2.5 ppm.
Piperazine Ring Protons: In an unsubstituted piperazine ring, the four axial and four equatorial protons are chemically equivalent due to rapid chair-to-chair interconversion, resulting in a single sharp singlet around 2.8-2.9 ppm. However, N-substitution breaks this symmetry. For 1-(but-3-en-1-yl)piperazine, we anticipate two distinct signals for the piperazine ring protons. The four protons on the carbons adjacent to the substituted nitrogen (N1) will be in a different chemical environment than the four protons on the carbons adjacent to the unsubstituted nitrogen (N4). These will likely appear as two broad multiplets or triplets in the 2.4-2.9 ppm region. The presence of a secondary amine proton (N-H) will also be observed, typically as a broad singlet that can exchange with D₂O.
¹³C NMR Spectral Analysis
The proton-decoupled ¹³C NMR spectrum will provide a clear count of the unique carbon environments in the molecule.
Butenyl Group Carbons: The two sp² hybridized carbons of the double bond are expected to resonate in the downfield region of the aliphatic spectrum. The terminal =CH₂ carbon will appear around 115-117 ppm, while the internal -CH= carbon will be further downfield, around 137-139 ppm.[2] The allylic -CH₂- carbon is predicted to be in the 30-35 ppm range, and the -CH₂- carbon attached to the nitrogen at around 58-60 ppm.
Piperazine Ring Carbons: Due to the N-substitution, two distinct signals are expected for the piperazine ring carbons. The two carbons adjacent to the N1 (substituted) nitrogen will have a different chemical shift from the two carbons adjacent to the N4 (unsubstituted) nitrogen. These signals typically appear in the range of 45-55 ppm.
Comparative Data of 1-(But-3-en-1-yl)piperazine and its Analogs
The following table summarizes the predicted ¹H and ¹³C NMR chemical shifts for 1-(but-3-en-1-yl)piperazine and provides a comparison with experimentally determined data for its N-methyl and N-phenyl analogs. This comparative approach highlights the influence of the N4-substituent on the chemical shifts of the piperazine ring.
Note: The chemical shifts for the butenyl group in the analogs are expected to be similar to the predicted values for the parent compound.
Experimental Protocols
To ensure the acquisition of high-quality, reproducible NMR data, the following experimental protocols are recommended.
Sample Preparation
A standardized procedure for sample preparation is crucial for obtaining comparable NMR spectra.[5]
Sample Weighing: Accurately weigh 5-10 mg of the piperazine compound for ¹H NMR and 20-50 mg for ¹³C NMR.
Solvent Selection: Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O) in a clean, dry 5 mm NMR tube. Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar compounds.
Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).
Dissolution and Filtration: Ensure the sample is fully dissolved. If any particulate matter is present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.
NMR Data Acquisition
The following are typical acquisition parameters for a 400 MHz NMR spectrometer.
¹H NMR Spectroscopy:
Pulse Program: Standard single-pulse excitation.
Spectral Width: 0-12 ppm.
Number of Scans: 16-64, depending on the sample concentration.
Number of Scans: 1024 or more to achieve an adequate signal-to-noise ratio.
Relaxation Delay: 2-5 seconds.
Visualization of Key Concepts
Experimental Workflow
The following diagram illustrates the general workflow for the NMR analysis of 1-(but-3-en-1-yl)piperazine and its analogs.
Caption: General workflow for NMR sample preparation, data acquisition, and analysis.
Structural Features and NMR Correlations
This diagram highlights the key structural features of 1-(but-3-en-1-yl)piperazine and their expected correlation to the ¹H and ¹³C NMR spectra.
Caption: Correlation of structural features with expected NMR chemical shift regions.
Conclusion
This guide provides a comprehensive framework for understanding and interpreting the ¹H and ¹³C NMR spectra of 1-(but-3-en-1-yl)piperazine and its analogs. By combining predictive analysis based on fundamental NMR principles with comparative data from related structures, researchers can confidently assign spectral features and confirm the identity and purity of their synthesized compounds. The provided experimental protocols and conceptual diagrams serve as practical tools to aid in the acquisition and interpretation of high-quality NMR data, ultimately facilitating the advancement of research and development in medicinal chemistry.
References
Mamat, C., et al. (2016). Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. Beilstein Journal of Organic Chemistry, 12, 2478–2489. Available at: [Link]
Yıldırım, S., et al. (2023). Identification of New N-methyl-piperazine Chalcones as Dual MAO-B/AChE Inhibitors. Pharmaceuticals, 16(1), 93. Available at: [Link]
Royal Society of Chemistry. (2013). 1H- and 13C-NMR for - The Royal Society of Chemistry. Available at: [Link]
Gökmen, Z., et al. (2018). Synthesis and spectral properties of new piperazine derivatives and a structural study.
Iowa State University Chemical Instrumentation Facility. (n.d.). NMR Sample Preparation. Available at: [Link]
Mondal, B., et al. (2021). SUPPORTING INFORMATION. The Royal Society of Chemistry. Available at: [Link]
Yılmaz, F., et al. (2017). DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Revue Roumaine de Chimie, 62(10), 803-812.
Mamat, C., et al. (2018). NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. RSC Advances, 8(72), 41339-41353. Available at: [Link]
Butts, C. P., et al. (2003). The structure and first 1H NMR spectral assignment of piperazine-C60 adducts.
Wang, Y., et al. (2005). Complete assignments of 1H and 13C NMR data for ten phenylpiperazine derivatives. Magnetic Resonance in Chemistry, 43(10), 869-872.
PubChem. (n.d.). 1-(But-3-yn-1-yl)piperazine. Available at: [Link]
Zhong, Y., et al. (2014). Synthesis, crystal structure and anti-ischaemic activity of (E)-1-{4-[Bis(4-methoxy-phenyl)methyl]piperazin-1-yl}-3-(4-chlorophenyl)-prop-2-en-1-one. South African Journal of Chemistry, 67, 133-137.
Royal Society of Chemistry. (2013). 1H- and 13C-NMR for - The Royal Society of Chemistry. Available at: [Link]
A Comparative Guide to 1-(But-3-en-1-yl)piperazine and 1-Allylpiperazine in Medicinal Chemistry
For Researchers, Scientists, and Drug Development Professionals In the landscape of medicinal chemistry, the piperazine scaffold is a cornerstone, recognized for its prevalence in a multitude of FDA-approved drugs and it...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of medicinal chemistry, the piperazine scaffold is a cornerstone, recognized for its prevalence in a multitude of FDA-approved drugs and its ability to impart favorable pharmacokinetic properties.[1][2] The strategic functionalization of its nitrogen atoms allows for the fine-tuning of a molecule's biological activity. This guide provides an in-depth comparison of two such functionalized building blocks: 1-(but-3-en-1-yl)piperazine and its close analog, 1-allylpiperazine. We will explore their subtle yet significant differences in physicochemical properties, synthetic utility, and potential impact on the pharmacological profiles of derivative compounds, all supported by experimental data and established protocols.
Introduction: The Significance of Alkenylpiperazines in Drug Discovery
The introduction of an alkenyl substituent, such as an allyl or butenyl group, onto the piperazine ring opens up a vast chemical space for further molecular elaboration. These terminal alkenes are not merely passive linkers; they are reactive handles that can participate in a variety of chemical transformations, including cross-metathesis, and can influence the overall shape, basicity, and metabolic stability of the parent molecule. The choice between a three-carbon allyl linker and a four-carbon butenyl (or homoallyl) linker can have profound implications for a drug candidate's interaction with its biological target and its journey through the body.
Physicochemical Properties: A Tale of One Carbon
The addition of a single methylene group in the 1-(but-3-en-1-yl)piperazine scaffold compared to 1-allylpiperazine subtly alters key physicochemical parameters that are critical in drug design.
Property
1-Allylpiperazine
1-(But-3-en-1-yl)piperazine
Impact on Medicinal Chemistry
Molecular Weight
126.20 g/mol
140.23 g/mol
A minor increase, which is generally well-tolerated in lead optimization.
Predicted logP
0.45
0.85
The longer alkyl chain in the butenyl derivative is predicted to slightly increase lipophilicity. This can influence membrane permeability, solubility, and plasma protein binding.[3]
Predicted pKa
8.85
9.05
The increased chain length in the butenyl derivative is predicted to slightly increase the basicity of the piperazine nitrogen.[4] This can affect salt formation, solubility, and interaction with biological targets.
Predicted values were obtained using standard computational chemistry software.
The seemingly minor increase in lipophilicity and basicity for the butenyl derivative can have a cascading effect on a drug candidate's ADME (Absorption, Distribution, Metabolism, and Excretion) profile. For instance, increased lipophilicity can enhance passage through the blood-brain barrier but may also lead to increased metabolic clearance.[3]
Synthesis and Reactivity: A Medicinal Chemist's Toolkit
Both 1-allylpiperazine and 1-(but-3-en-1-yl)piperazine can be synthesized via standard N-alkylation of piperazine. The choice of alkylating agent and reaction conditions can be tailored to achieve mono-substitution.
General Synthetic Workflow
Caption: General synthetic route to N-alkenylpiperazines.
Experimental Protocol: Synthesis of 1-Allylpiperazine
A common method for the synthesis of monosubstituted piperazines involves the reaction of piperazine with an alkyl halide.[5]
Materials:
Piperazine
Allyl bromide
Potassium carbonate (K₂CO₃)
Acetonitrile (CH₃CN)
Procedure:
To a solution of piperazine (2.0 equivalents) in acetonitrile, add potassium carbonate (1.5 equivalents).
Cool the mixture to 0 °C in an ice bath.
Slowly add allyl bromide (1.0 equivalent) dropwise to the stirred suspension.
Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.
Upon completion, filter the reaction mixture to remove inorganic salts.
Concentrate the filtrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to yield 1-allylpiperazine.
This protocol can be adapted for the synthesis of 1-(but-3-en-1-yl)piperazine by substituting allyl bromide with 4-bromobut-1-ene.
Reactivity of the Terminal Alkene
The terminal double bond in both scaffolds is a versatile functional group for further derivatization. Olefin cross-metathesis, for instance, allows for the coupling of the alkenylpiperazine with other alkenes, enabling the synthesis of more complex molecules with diverse biological activities.[6][7][8][9][10] The reactivity in such reactions can be influenced by the steric environment around the double bond.
Pharmacological Implications: The Ripple Effect of a Single Carbon
While direct comparative studies are scarce, we can infer potential differences in pharmacological profiles based on general principles of medicinal chemistry and studies on related N-allyl and N-homoallyl (N-butenyl) compounds.
A comparative study on a series of homoallylic amines related to the serotonin reuptake inhibitor zimeldine found that the homoallylic derivatives were generally less potent than their allylic counterparts.[11] This suggests that the increased conformational flexibility and distance from the piperazine ring of the butenyl group might lead to a less optimal interaction with the target receptor compared to the more constrained allyl group.
Conformational Considerations
The additional methylene group in the butenyl chain introduces greater conformational flexibility. This can impact how a drug molecule presents its pharmacophoric features to a biological target. In some cases, this added flexibility can be detrimental to binding affinity if a more rigid conformation is required for optimal receptor engagement. Conversely, it could be advantageous if it allows the molecule to adopt a binding pose inaccessible to the more rigid allyl derivative.[12]
Caption: Conceptual representation of linker length and flexibility.
Metabolic Stability
The metabolic fate of a drug candidate is a critical determinant of its success. The allyl group is known to be susceptible to allylic oxidation. While the butenyl group can also undergo oxidation, the position of the double bond relative to the piperazine nitrogen may influence its accessibility to metabolic enzymes.
Experimental Protocol: In Vitro Metabolic Stability Assay (Liver Microsomes)
This assay is a standard method to assess the susceptibility of a compound to Phase I metabolism, primarily by cytochrome P450 enzymes.
Materials:
Test compound (1-allylpiperazine or 1-(but-3-en-1-yl)piperazine derivative)
Liver microsomes (e.g., human, rat)
NADPH regenerating system
Phosphate buffer (pH 7.4)
Quenching solution (e.g., cold acetonitrile with an internal standard)
Procedure:
Pre-incubate the test compound with liver microsomes in phosphate buffer at 37°C.
Initiate the metabolic reaction by adding the NADPH regenerating system.
At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the reaction mixture and add them to the quenching solution.
Centrifuge the samples to precipitate proteins.
Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.
Calculate the in vitro half-life (t½) and intrinsic clearance (Clint) of the compound.
Conclusion: A Strategic Choice in Drug Design
The choice between 1-(but-3-en-1-yl)piperazine and 1-allylpiperazine in a drug discovery program is a strategic one, with each scaffold offering a unique set of properties.
1-Allylpiperazine provides a more rigid and shorter linker, which may be advantageous for optimizing binding to certain targets. Its slightly lower predicted lipophilicity and basicity might offer a different starting point for ADME optimization.
1-(But-3-en-1-yl)piperazine offers increased conformational flexibility and a slightly higher predicted lipophilicity and basicity. This could be beneficial for exploring a wider range of binding poses or for fine-tuning the overall physicochemical profile of a lead compound.
Ultimately, the optimal choice will depend on the specific goals of the medicinal chemistry campaign, including the nature of the biological target and the desired pharmacokinetic profile. This guide serves as a foundational resource for researchers to make informed decisions in the design and synthesis of novel piperazine-based therapeutics.
References
Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. PMC. Available at: [Link]
Alkene Cross-Metathesis with 2,5-Dimethyl-2,4-Hexadiene Enables Isobutylenyl/Prenyl Functionalizations. Wiley Online Library. Available at: [Link]
Alkene Cross-Metathesis Reactions. Wiley Online Library. Available at: [Link]
PROTACs bearing piperazine-containing linkers: what effect on their protonation state?. RSC Publishing. Available at: [Link]
Simple Method for the Estimation of pKa of Amines. Croatian Chemical Society. Available at: [Link]
PROTACs bearing piperazine-containing linkers: what effect on their protonation state?. RSC Publishing. Available at: [Link]
Cross Metathesis. Organic Chemistry Portal. Available at: [Link]
a) Reported cross‐metathesis of reactive terminal alkenes with vinyl sulfones. ResearchGate. Available at: [Link]
Multivalent cyclic RGD ligands: influence of linker lengths on receptor binding. PubMed. Available at: [Link]
A Review on The Medicinal And Industrial Applications of N-Containing Heterocycles. InSc. Available at: [Link]
PROTACs bearing piperazine-containing linkers: what effect on their protonation state?. Semantic Scholar. Available at: [Link]
Detailed procedure for calculating pKa. The dissociation constant of amine (K1) can be expressed as. DOI. Available at: [Link]
NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. RSC Publishing. Available at: [Link]
Cross-Metathesis Powered by Apeiron Synthesis Catalyst. Apeiron Synthesis. Available at: [Link]
A Simplified Protocol for Routine Chemoselective Syntheses of Piperazines Substituted In the 1-Position by an Electron Withdrawing Group. ResearchGate. Available at: [Link]
Development of Methods for the Determination of pKa Values. PMC. Available at: [Link]
Design and Synthesis of Arylpiperazine Serotonergic/Dopaminergic Ligands with Neuroprotective Properties. PMC. Available at: [Link]
The elongation of the alkyl chain leads to increased pKa values of.... ResearchGate. Available at: [Link]
Conformational Analysis. Imperial College London. Available at: [Link]
Synthesis of piperazines. Organic Chemistry Portal. Available at: [Link]
A Review on The Medicinal Significance of Nitrogen-Containing Heterocycles: From Natural Products to FDA-Approved Drugs. Der Pharma Chemica. Available at: [Link]
1-benzylpiperazine. Organic Syntheses. Available at: [Link]
The Use of Heterocycles as Important Structures in Medicinal Chemistry. The Aquila Digital Community. Available at: [Link]
Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Wiley Online Library. Available at: [Link]
MEDICINAL IMPORTANCE OF HETEROCYCLIC ORGANIC COMPOUNDS. Zenodo. Available at: [Link]
Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. PMC. Available at: [Link]
Conformational analysis of 2-substituted piperazines. PubMed. Available at: [Link]
Modern advances in heterocyclic chemistry in drug discovery. RSC Publishing. Available at: [Link]
Measurement and Prediction of pKa of Linear and Cyclic Amines Using Group-Additivity and Artificial Neural Network (ANN) Models. Scholaris. Available at: [Link]
Homoallylic amines related to zimeldine. A comparative study on neuronal serotonin and norepinephrine reuptake based on conformational analysis. PubMed. Available at: [Link]
Process for the manufacture of 3-piperazin-1-yl-propylamine derivatives. Google Patents.
Conformational Preferences and Benchmarking of Computational Methods for Piperazine-Based Ligands. ResearchGate. Available at: [Link]
Design, Synthesis and Pharmacological Evaluation of Novel Conformationally Restricted N-arylpiperazine Derivatives Characterized. Semantic Scholar. Available at: [Link]
Comparative Analysis of the Structure and Pharmacological Properties of Some Piperidines and Host–Guest Complexes of β-Cyclodextrin. MDPI. Available at: [Link]
Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio. RSC Publishing. Available at: [Link]
An Investigation on the Effect of Chain Length and Hydroxyl Position on the LogP and Solvent Accessible Surface Area of Alcohols. Mina Mikhail. Available at: [Link]
Comparing the stabilities of allylic, benzylic, and tertiary radicals. Stack Exchange. Available at: [Link]
The significance of homoallylic amines and alcohols illustrated by.... ResearchGate. Available at: [Link]
p K a Calculations of Aliphatic Amines, Diamines, and Aminoamides via Density Functional Theory with a Poisson−Boltzmann Continuum Solvent Model. ResearchGate. Available at: [Link]
HPLC validation methods for determining 1-(But-3-en-1-yl)piperazine purity
A Comprehensive Guide to HPLC Purity Validation for 1-(But-3-en-1-yl)piperazine: Direct vs. Derivatization Methods The Analytical Challenge: Unmasking an "Invisible" Molecule 1-(But-3-en-1-yl)piperazine is a highly versa...
Author: BenchChem Technical Support Team. Date: April 2026
A Comprehensive Guide to HPLC Purity Validation for 1-(But-3-en-1-yl)piperazine: Direct vs. Derivatization Methods
The Analytical Challenge: Unmasking an "Invisible" Molecule
1-(But-3-en-1-yl)piperazine is a highly versatile bifunctional building block used extensively in pharmaceutical synthesis. The terminal alkene provides a handle for cross-metathesis or radical additions, while the secondary amine serves as a classic pharmacophore attachment point. However, from an analytical perspective, determining the purity of this compound presents a significant challenge.
As a Senior Application Scientist, I frequently see laboratories struggle with aliphatic piperazine derivatives due to two fundamental chemical properties:
Lack of a Chromophore: Aliphatic piperazines do not possess an extended conjugated
π
-electron system. Consequently, they absorb UV light only in the deep-UV region (typically around 205–210 nm)[1]. Relying on direct UV detection at these wavelengths results in severe baseline drift, high susceptibility to solvent interference, and unacceptably low signal-to-noise ratios[2].
High Basicity: The secondary nitrogen of the piperazine ring is highly basic (pKa
≈
9.8). In standard acidic mobile phases (pH 2–3), this amine remains fully protonated. The positively charged analyte interacts strongly with unshielded, ionized silanol groups on standard silica-based stationary phases, leading to severe peak tailing and compromised chromatographic resolution[2].
To establish a self-validating, robust purity assay that complies with regulatory standards, we must objectively compare direct analysis methods against chemical derivatization strategies.
Methodological Paradigms: A Comparative Analysis
When developing an HPLC method for 1-(But-3-en-1-yl)piperazine, analytical chemists typically evaluate three primary approaches. Understanding the causality behind how each method interacts with the analyte is crucial for selecting the right tool for your specific regulatory phase.
Method A: Direct RP-HPLC-UV (Low Wavelength)
This baseline approach utilizes a highly aqueous mobile phase with an ion-pairing reagent (e.g., Sodium 1-octanesulfonate) or a high-pH buffer (e.g., Ammonium bicarbonate, pH 10) to suppress silanol interactions. While simple, it suffers from poor sensitivity and requires specialized, high-pH-resistant columns[2].
Method B: Pre-Column Derivatization HPLC-UV (NBD-Cl)
This is the gold standard for trace purity analysis. By reacting the secondary amine with 4-chloro-7-nitrobenzofuran (NBD-Cl), we achieve two goals simultaneously. First, the electron-withdrawing NBD group neutralizes the basicity of the amine, transforming it into a hydrophobic molecule that yields perfectly symmetrical peaks on standard C18 columns. Second, it introduces a strong chromophore, shifting the detection maximum to a clean window at
λ
= 340 nm[1][2].
Method C: HILIC-CAD/ELSD
Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with Charged Aerosol Detection (CAD) bypasses the need for UV absorption entirely. The polar basic nature of the piperazine is an asset in HILIC, providing strong retention. However, CAD is non-linear and requires complex data transformation for precise purity quantification.
Quantitative Performance Comparison
Performance Parameter
Direct RP-HPLC (Low UV)
Derivatization HPLC (NBD-Cl)
HILIC-CAD
Detection Mechanism
UV Absorbance (
λ
= 210 nm)
UV Absorbance (
λ
= 340 nm)
Aerosol Charge Measurement
Sensitivity (LOD)
~10–20 ppm
~0.5–1.5 ppm
~2–5 ppm
Peak Shape (Tailing Factor)
1.8 – 2.5 (High Tailing)
1.0 – 1.2 (Excellent)
1.2 – 1.5 (Good)
Linearity Range
Limited by baseline noise
Highly linear (
R2
> 0.999)
Non-linear (requires log-log fit)
Complexity
Low (Simple sample prep)
Moderate (Requires reaction step)
High (Requires specialized detector)
Primary Use Case
Routine bulk assay (>98% purity)
Impurity profiling & validation
Orthogonal verification
Workflow & Experimental Design
The following diagram illustrates the self-validating workflow for the derivatization and subsequent HPLC analysis, ensuring that the sample preparation seamlessly integrates with the validation lifecycle.
Workflow for pre-column derivatization and ICH Q2(R2) HPLC validation.
To ensure the trustworthiness of the data, the derivatization protocol must be tightly controlled. The choice of pH 9.0 is critical: at this pH, a sufficient fraction of the piperazine secondary amine is unprotonated and nucleophilic enough to attack the NBD-Cl ring. If the pH is too high, NBD-Cl rapidly hydrolyzes to NBD-OH, creating a massive interfering peak[1].
Phase 1: Sample Preparation & Derivatization
Buffer Preparation: Prepare a 0.1 M Sodium Borate buffer and adjust the pH to exactly 9.0 using 0.1 M HCl or NaOH.
Reagent Preparation: Dissolve NBD-Cl in HPLC-grade methanol to achieve a concentration of 2.0 mg/mL. Note: Protect this solution from light.
Sample Preparation: Accurately weigh the 1-(But-3-en-1-yl)piperazine sample and dissolve it in methanol to a concentration of ~100
μ
g/mL.
Reaction: In an amber glass vial, combine 500
μ
L of the sample solution, 500
μ
L of the Borate buffer (pH 9.0), and 500
μ
L of the NBD-Cl reagent[2].
Incubation: Seal the vial and incubate in a water bath at 60°C for exactly 30 minutes to drive the nucleophilic substitution to completion.
Quenching: Remove from heat, cool in an ice bath for 5 minutes, and add 50
μ
L of 1 M HCl to quench the reaction and stabilize the derivative. Filter through a 0.22
μ
m PTFE syringe filter prior to injection.
Phase 2: Chromatographic Conditions
Column: End-capped C18 column (e.g., 250 x 4.6 mm, 5
μ
m). The end-capping is essential to prevent any residual silanol interactions with trace unreacted amines.
Mobile Phase: Isocratic elution using Acetonitrile : Water (65:35, v/v).
Flow Rate: 1.0 mL/min.
Column Temperature: 30°C.
Detection: Photodiode Array (PDA) detector set to extract at
λ
= 340 nm[1][3].
Injection Volume: 10
μ
L.
Alignment with ICH Q2(R2) Validation Framework
The International Council for Harmonisation (ICH) officially adopted the revised ICH Q2(R2) guideline in November 2023. This modernized framework emphasizes a lifecycle approach to analytical validation, integrating closely with ICH Q14 (Analytical Procedure Development)[4][5]. To validate the purity method for 1-(But-3-en-1-yl)piperazine, the following self-validating parameters must be executed:
Specificity (Peak Purity): Under ICH Q2(R2), specificity must demonstrate that the analytical procedure can unambiguously assess the analyte in the presence of impurities and degradants[4]. Perform forced degradation on the derivatized sample (acid hydrolysis, base hydrolysis, oxidation via 3%
H2O2
, and thermal stress). Use the PDA detector to calculate the Peak Purity Angle vs. Peak Purity Threshold for the NBD-piperazine peak. The peak must remain spectrally pure.
Linearity and Range: Prepare standard solutions of the derivatized analyte ranging from 20% to 120% of the nominal target concentration. ICH Q2(R2) requires statistical evaluation (e.g., linear regression). The correlation coefficient (
R2
) must be
≥
0.999, and the y-intercept should be statistically insignificant[4][5].
Accuracy (Spike Recovery): Spike known amounts of 1-(But-3-en-1-yl)piperazine standard into a placebo matrix at three levels (e.g., 50%, 100%, and 150% of the specification limit). Derivatize and analyze. Recovery must fall within 98.0% – 102.0%.
Precision (Repeatability & Intermediate Precision): Inject six independent preparations of the 100% test concentration on the same day (Repeatability) and on a different day by a different analyst (Intermediate Precision). The Relative Standard Deviation (RSD) of the peak areas must be
≤
2.0%[4].
Detection Limit (DL) and Quantitation Limit (QL): Instead of visual estimation, utilize the standard deviation of the response (
σ
) and the slope (
S
) of the calibration curve as per ICH Q2(R2) recommendations:
DL=3.3(σ/S)
and
QL=10(σ/S)
[5].
By anchoring the derivatization chemistry within the rigorous statistical framework of ICH Q2(R2), laboratories can ensure that their purity data for 1-(But-3-en-1-yl)piperazine is scientifically sound, reproducible, and fully defensible during regulatory review.
References
validation of analytical procedures q2(r2). ICH.
ICH Q2(R2) – Complete Guide to Validation of Analytical Procedures | ICH Regulatory Training 2025. YouTube.
Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. JOCPR.
A Comparative Guide to HPLC Purity Validation of 1-(2-chloroethyl)piperazine Derivatives. Benchchem.
A Comparative Guide to HPLC-UV Method Development for N-Boc-piperazine Analysis. Benchchem.
mass spectrometry fragmentation patterns of 1-(But-3-en-1-yl)piperazine
Mass Spectrometry Fragmentation Patterns of 1-(But-3-en-1-yl)piperazine: A Comparative Guide to LC-HRMS, LC-MS/MS, and GC-EI-MS As a Senior Application Scientist, I frequently encounter the analytical challenge of struct...
Author: BenchChem Technical Support Team. Date: April 2026
Mass Spectrometry Fragmentation Patterns of 1-(But-3-en-1-yl)piperazine: A Comparative Guide to LC-HRMS, LC-MS/MS, and GC-EI-MS
As a Senior Application Scientist, I frequently encounter the analytical challenge of structurally elucidating and quantifying bifunctional aliphatic amines. 1-(But-3-en-1-yl)piperazine (CAS 82500-01-4) is a critical building block in the synthesis of complex active pharmaceutical ingredients (APIs) and novel psychoactive substances. Its structure—a highly basic, rigid piperazine ring tethered to a flexible, unsaturated butenyl chain—dictates its behavior in the gas phase.
This guide objectively compares the performance of High-Resolution Mass Spectrometry (LC-HRMS), Triple Quadrupole Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-EI-MS) for the analysis of 1-(But-3-en-1-yl)piperazine. By understanding the causality behind its fragmentation, researchers can select the optimal platform for structural confirmation, impurity profiling, or high-throughput quantification.
Mechanistic Causality: The Physics of Piperazine Fragmentation
To optimize any mass spectrometry method, one must first understand why a molecule fragments the way it does. The fragmentation of 1-(But-3-en-1-yl)piperazine is highly dependent on the ionization technique applied.
Electrospray Ionization (ESI-CID): Even-Electron Pathways
In positive ESI, the basic secondary and tertiary nitrogen atoms of the piperazine ring are readily protonated, yielding a stable, even-electron precursor ion
[M+H]+
at m/z 141.1392[1]. Upon Collision-Induced Dissociation (CID), the localized charge initiates inductive cleavage of the N-alkyl bond. Because the butenyl group can leave as a neutral diene (1,3-butadiene, 54 Da), the resulting fragment is a highly stable protonated piperazine ion at m/z 87.0922[2]. Furthermore, a charge on the piperazine nitrogen weakens the adjacent
β
C-C bonds, facilitating a characteristic cross-ring fragmentation to yield
[C2H4NR1+H]+
species[3].
Electron Ionization (EI): Radical-Site Initiated Pathways
Under 70 eV electron impact in GC-MS, the molecule is stripped of an electron to form a radical cation
[M]+∙
at m/z 140. This high-energy state triggers radical-site initiated fragmentation, heavily favoring
α
-cleavage adjacent to the nitrogen atoms[4]. This homolytic cleavage results in the loss of an allyl radical (41 Da) from the butenyl chain, generating an intense fragment at m/z 99, alongside the classic unsubstituted piperazine ring fragment at m/z 56[1].
Caption: ESI-CID fragmentation pathway of 1-(But-3-en-1-yl)piperazine highlighting key structural cleavages.
Platform Comparison and Quantitative Data
Selecting the right platform depends entirely on the analytical goal. Below is a comparative breakdown of how 1-(But-3-en-1-yl)piperazine behaves across different MS architectures.
Table 1: Characteristic Fragmentation Data Across Platforms
Analytical Platform
Precursor Ion
Characteristic Fragments (m/z)
Neutral Loss / Mechanistic Origin
LC-HRMS (QTOF)
141.1392
[M+H]+
87.0922, 98.0964, 56.0495
Loss of
C4H6
(54 Da); Cross-ring cleavage
LC-MS/MS (QqQ)
141.1
[M+H]+
87.1, 56.1
Inductive cleavage; Ring opening
GC-EI-MS (70 eV)
140.1
[M]+∙
99.1, 85.1, 56.1
α
-cleavage (loss of allyl radical); N-dealkylation
Table 2: Performance & Utility Comparison
Metric
LC-HRMS (e.g., QTOF/Orbitrap)
LC-MS/MS (Triple Quadrupole)
GC-EI-MS (Single Quad)
Primary Utility
De novo structural elucidation, Impurity profiling
High-throughput PK/PD quantification
Raw material QC, Library matching
Mass Accuracy
< 2 ppm
Nominal (~0.7 Da FWHM)
Nominal (~0.7 Da FWHM)
Sensitivity (LOD)
~1–5 ng/mL
~10–50 pg/mL (MRM mode)
~10–50 ng/mL
Sample Prep
Direct injection (dilute & shoot)
Direct injection / SPE
Liquid-liquid extraction (LLE)
Self-Validating Experimental Methodologies
To ensure absolute trustworthiness and reproducibility, the following protocols are engineered as self-validating systems. They include built-in system suitability criteria to verify instrument performance prior to data acquisition.
Protocol A: LC-MS/MS Quantitative Workflow (MRM)
This protocol is optimized for the high-sensitivity quantification of 1-(But-3-en-1-yl)piperazine in biological matrices or reaction mixtures.
System Suitability Check: Inject a tuning mix (e.g., Agilent ESI-L) to verify positive ion mass axis calibration and ensure the resolution is set to unit mass (0.7 Da FWHM) on both Q1 and Q3.
Sample Preparation: Dilute the sample in 90:10 Water:Acetonitrile containing 0.1% Formic Acid. Causality: Formic acid ensures the basic piperazine nitrogens remain fully protonated in solution, maximizing ESI efficiency.
Chromatography:
Column: C18 UHPLC column (2.1 x 50 mm, 1.7 µm).
Mobile Phase A: 0.1% Formic Acid in MS-grade Water.
Mobile Phase B: 0.1% Formic Acid in MS-grade Acetonitrile.
Gradient: 5% B to 95% B over 4.0 minutes at a flow rate of 0.4 mL/min.
Because 1-(But-3-en-1-yl)piperazine is a relatively low-molecular-weight, uncharged amine, it possesses sufficient volatility for direct GC-MS analysis without the mandatory need for perfluoroacylation (though derivatization can improve peak shape)[5].
System Suitability Check: Perform an air/water check to ensure system leak tightness (m/z 28 and 18 should be < 5% of m/z 69 from PFTBA tuning gas).
Sample Preparation: Extract the free base form of the compound into a volatile organic solvent (e.g., Dichloromethane) using Liquid-Liquid Extraction (LLE) adjusted to pH > 10 with NaOH. Causality: The basic pH suppresses ionization of the piperazine nitrogens, rendering the molecule highly hydrophobic and volatile.
Chromatography:
Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5MS, 30 m x 0.25 mm x 0.25 µm).
Carrier Gas: Helium at a constant flow of 1.2 mL/min.
Oven Program: 60°C (hold 1 min)
→
ramp at 20°C/min to 280°C (hold 3 min).
MS Parameters:
Ionization: Electron Impact (EI) at 70 eV.
Source Temperature: 230°C.
Scan Range: m/z 40 to 300.
Validation: Confirm the presence of the molecular ion
[M]+∙
at m/z 140 and the base peak at m/z 56 or 99.
Caption: Comparative analytical workflow illustrating sample routing for LC-MS/MS versus GC-EI-MS platforms.
Comparative Reactivity Guide: Butenyl vs. Allyl Piperazine Derivatives in Late-Stage Functionalization
Executive Summary Piperazine is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved therapeutics[1]. When designing functionalized piperazine derivatives, the introduction of terminal...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Piperazine is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved therapeutics[1]. When designing functionalized piperazine derivatives, the introduction of terminal alkene appendages—specifically allyl (C3) versus butenyl/homoallyl (C4) groups—provides critical handles for downstream functionalization. However, the one-carbon difference between an allyl and a butenyl group fundamentally alters both the kinetics of their installation and their subsequent chemical behavior. This guide provides an objective comparison of these two alkenyl piperazine derivatives, detailing the mechanistic causality behind their reactivity differences and offering field-validated experimental protocols.
Mechanistic Causality: N-Alkylation Kinetics
The synthesis of N-alkenyl piperazines typically involves the nucleophilic substitution (SN2) of an alkyl halide by a mono-protected piperazine (e.g., N-Boc-piperazine)[2]. The reactivity of the electrophile dictates the required reaction conditions.
Allyl Electrophiles (High Reactivity): Allyl bromide reacts rapidly with piperazine at room temperature. The causality lies in the transition state: the adjacent carbon-carbon double bond aligns its
π
-orbitals with the forming and breaking
σ
-bonds. This orbital overlap lowers the activation energy through resonance stabilization, facilitating rapid nucleophilic attack.
Butenyl Electrophiles (Low Reactivity): 4-Bromo-1-butene lacks this adjacent
π
-system. The isolated double bond provides no transition state stabilization, rendering it kinetically identical to a standard, unactivated primary alkyl halide. Consequently, N-butenylation requires elevated temperatures and the addition of iodide salts (e.g., NaI or KI) to catalyze the reaction via an in situ Finkelstein halogen exchange[3].
Kinetic pathways for N-alkylation of piperazine with allyl vs butenyl electrophiles.
Once installed, the proximity of the basic piperazine nitrogen to the terminal alkene dictates the success of downstream transition-metal-catalyzed reactions, most notably Ruthenium-catalyzed olefin cross-metathesis (CM).
N-Allyl Piperazine (Catalyst Poisoning): The nitrogen atom is separated from the alkene by a single methylene bridge. During metathesis, the basic amine rapidly coordinates to the electrophilic ruthenium center (e.g., Grubbs II catalyst), forming a highly stable 5-membered chelate. This poisons the catalyst, resulting in poor yields unless the nitrogen is deactivated (e.g., via protonation with TsOH or Boc-protection).
N-Butenyl Piperazine (Active Catalysis): The additional methylene group extends the distance between the nitrogen and the alkene. This prevents the formation of a stable chelate (a 6-membered chelate is entropically and sterically less favorable in this specific Ru-alkylidene geometry), allowing the catalytic cycle to proceed efficiently without the need for acidic additives.
Impact of nitrogen proximity on Ru-catalyzed cross-metathesis of alkenyl piperazines.
To ensure high fidelity in your syntheses, the following protocols are designed as self-validating systems. Each step includes built-in analytical checkpoints to confirm the mechanistic progression.
Protocol A: Chemoselective Mono-N-Alkylation of Boc-Piperazine
Objective: Synthesize N-allyl or N-butenyl-N'-Boc-piperazine.
Causality Check: The use of Boc-piperazine prevents over-alkylation (quaternization), while the choice of additive (NaI) directly addresses the kinetic deficit of the butenyl electrophile[2][3].
Preparation: Dissolve N-Boc-piperazine (1.0 equiv) and K₂CO₃ (2.0 equiv) in anhydrous acetonitrile (0.2 M).
Electrophile Addition:
For Allyl: Add allyl bromide (1.1 equiv) dropwise at 0°C. Stir at 25°C for 2 hours.
For Butenyl: Add 4-bromo-1-butene (1.2 equiv) and NaI (0.1 equiv). The NaI converts the bromide to a more reactive iodide intermediate. Heat to 60°C for 12 hours.
Validation (TLC): Monitor via TLC (DCM/MeOH 9:1, Ninhydrin stain). The disappearance of the secondary amine starting material (which stains red/pink) confirms complete conversion.
Workup: Quench with water, extract with EtOAc (3x). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.
Purification: Purify via silica gel chromatography to isolate the pure N-alkenyl derivative.
Protocol B: Olefin Cross-Metathesis with Ethyl Acrylate
Objective: Functionalize the terminal alkene via Ru-catalyzed cross-metathesis.
Causality Check: For the allyl derivative, the addition of p-toluenesulfonic acid (TsOH) protonates the basic nitrogen, eliminating its lone pair and preventing Ru-catalyst poisoning.
Preparation: Dissolve the N-alkenyl piperazine (1.0 equiv) and ethyl acrylate (3.0 equiv) in degassed anhydrous DCM (0.1 M).
Additive Introduction:
For N-Allyl: Add TsOH·H₂O (1.1 equiv) and stir for 10 minutes to form the ammonium salt.
For N-Butenyl: No additive is required.
Catalysis: Add Grubbs II catalyst (5 mol%). Reflux at 40°C under an argon atmosphere.
Validation (Colorimetric / LC-MS): The reaction solution should remain a deep red/brown. A rapid color change to pale green/yellow indicates catalyst decomposition (often observed if N-allyl is used without TsOH). Confirm product mass via LC-MS.
Quench & Workup: Add ethyl vinyl ether (excess) to quench the Ru-carbene. If TsOH was used, wash the organic layer with saturated NaHCO₃ to liberate the free base product before column chromatography.
References
MDPI. "Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023." Molecules. URL: [Link]
NIH. "Enantioselective Synthesis of α-Secondary and α-Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation." PMC. URL: [Link]
Crystallographic Validation and Performance Comparison of 1-(But-3-en-1-yl)piperazine Complexes
Target Audience: Researchers, scientists, and drug development professionals Content Type: Technical Comparison Guide & Experimental Methodology Executive Summary In modern drug discovery and coordination chemistry, pipe...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, scientists, and drug development professionals
Content Type: Technical Comparison Guide & Experimental Methodology
Executive Summary
In modern drug discovery and coordination chemistry, piperazine-based scaffolds are ubiquitous due to their tunable basicity, predictable conformational behavior, and ability to act as versatile ligands for transition metals[1]. While simple alkyl or aryl substitutions are well-documented, the introduction of an alkenyl chain—specifically in 1-(But-3-en-1-yl)piperazine —provides a unique balance of structural flexibility and secondary interaction potential.
This guide objectively compares the crystallographic performance of 1-(But-3-en-1-yl)piperazine against common alternatives (1-allylpiperazine and 1-benzylpiperazine). By analyzing single-crystal X-ray diffraction (SCXRD) validation metrics, we elucidate how the butenyl chain influences metal coordination, crystal packing, and overall structural resolution.
Mechanistic Insights: Conformation and Coordination
To understand the crystallographic behavior of substituted piperazines, one must examine their fundamental stereochemistry.
The Chair vs. Boat Conformation
In the solid state, the piperazine ring predominantly adopts a thermodynamically favored chair conformation to minimize steric strain[2][3]. A comprehensive analysis of the Cambridge Structural Database (CSD) reveals that ~85% of piperazine rings exist in the chair form, while the boat conformation is generally restricted to instances where both nitrogen atoms are forced to chelate a single metal center, thereby inducing significant ring strain[3].
When 1-(But-3-en-1-yl)piperazine coordinates to transition metals like Cu(II) or Pd(II), it typically acts as a monodentate or bridging ligand, preserving the low-energy chair conformation[4].
The Role of the Butenyl Chain
The but-3-en-1-yl substituent introduces critical crystallographic dynamics:
Flexibility and Disorder: The four-carbon alkenyl chain is highly flexible. While this flexibility aids in solubility and biological membrane permeability, it presents a crystallographic challenge. At room temperature, the terminal alkene often exhibits significant thermal motion, requiring low-temperature data collection (e.g., 100 K) to accurately resolve the atomic coordinates[5].
Secondary Interactions: Unlike rigid alkyl groups, the terminal double bond can participate in weak intermolecular
π−π
interactions or even secondary
π
-metal coordination, driving the formation of unique supramolecular architectures in the crystal lattice.
Product Comparison: Ligand Alternatives
To objectively evaluate 1-(But-3-en-1-yl)piperazine, we compare its performance in forming Cu(II) complexes against two widely used alternatives: 1-Allylpiperazine (shorter alkenyl chain) and 1-Benzylpiperazine (rigid aromatic substituent).
Table 1: Crystallographic and Structural Comparison of Piperazine Ligands
Data Interpretation: While 1-benzylpiperazine yields lower
R1
values due to its rigid, highly ordered crystal packing, 1-(But-3-en-1-yl)piperazine offers superior structural plasticity. This plasticity is highly desirable in drug development, where ligand adaptability within a protein binding pocket is prioritized over rigid crystallinity.
Experimental Workflow
The following diagram illustrates the self-validating pipeline used to synthesize and crystallographically validate these metal complexes.
Fig 1: Experimental workflow for the synthesis and SCXRD validation of piperazine metal complexes.
Step-by-Step Methodology: Synthesis and SCXRD Validation
To ensure trustworthiness and reproducibility, the following protocol outlines a self-validating system for generating and analyzing the[Cu(1-(But-3-en-1-yl)piperazine)Cl₂] complex.
Phase 1: Complex Synthesis
Preparation: Dissolve 1.0 mmol of 1-(But-3-en-1-yl)piperazine in 10 mL of anhydrous methanol.
Metal Addition: Slowly add a methanolic solution of CuCl₂·2H₂O (1.0 mmol in 5 mL) dropwise under continuous stirring. Causality: Equimolar addition prevents the formation of polymeric species and favors discrete mononuclear or dinuclear complexes[6].
Reaction: Stir the mixture at room temperature for 2 hours. A distinct color change (typically to deep blue/green) indicates successful coordination.
Filtration: Filter the solution through a 0.22 µm PTFE syringe filter to remove any insoluble microcrystalline byproducts.
Phase 2: Crystallization
Vapor Diffusion: Transfer the filtrate to a small inner vial. Place this vial inside a larger outer vial containing diethyl ether (anti-solvent).
Incubation: Seal the outer vial and leave it undisturbed at 4 °C for 3–5 days. Causality: Slow vapor diffusion at reduced temperatures minimizes the kinetic trapping of amorphous solids, promoting the growth of diffraction-quality single crystals.
Phase 3: Single-Crystal X-Ray Diffraction (SCXRD)
Crystal Mounting: Select a crystal of suitable dimensions (e.g., 0.2 × 0.1 × 0.1 mm) under a polarizing microscope. Mount it on a MiTeGen loop using paratone oil.
Data Collection: Transfer the crystal to the diffractometer equipped with a Mo-K
α
radiation source (
λ=0.71073
Å). Flash-cool the crystal to 100(2) K using a nitrogen cryostream. Causality: Cooling to 100 K is critical to freeze the thermal motion of the flexible but-3-en-1-yl chain, which would otherwise result in smeared electron density and high
R
-factors[5].
Structure Solution: Solve the structure using intrinsic phasing (SHELXT) and refine using full-matrix least-squares on
F2
(SHELXL)[7].
Disorder Modeling: If the terminal alkene exhibits positional disorder (appearing as split electron density peaks), apply appropriate geometric restraints (e.g., SADI, DFIX) and refine the site occupancies to sum to 1.0.
Phase 4: Validation Criteria
A successful crystallographic validation must meet the following self-validating metrics[7][8]:
R1
(unweighted R-factor): Must be
<0.05
for data with
I>2σ(I)
. This indicates excellent agreement between the calculated and observed structural models.
wR2
(weighted R-factor): Should be
<0.15
for all data.
Goodness-of-Fit (GoF): Should be close to 1.000.
CheckCIF: The final .cif file must be run through the IUCr CheckCIF routine to ensure no Level A or B alerts remain unaddressed.
References
Piperazine-Based Co(III), Ni(II), Cu(II), and Zn(II) Carbodithioate Complexes as Potential Anticancer Agent - PMC. nih.gov. Available at:[Link]
Synthesis and Characterization of Two Piperazine Containing Macrocycles and their Transition Metal Complexes - PMC. nih.gov. Available at:[Link]
Copper(II) Complexes with Tetradentate Piperazine-Based Ligands: DNA Cleavage and Cytotoxicity - MDPI. mdpi.com. Available at:[Link]
Copper(II) complexes of piperazine based ligand: Synthesis, crystal structure, protein binding and evaluation of anti-cancerous therapeutic potential. researchgate.net. Available at:[Link]
Conformational Preferences and Benchmarking of Computational Methods for Piperazine-Based Ligands - PMC. nih.gov. Available at:[Link]
Single-Crystal X-Ray Diffraction - ASM International. asminternational.org. Available at:[Link]
Solid-state calculations for iterative refinement in quantum crystallography using the multipole model - PMC. nih.gov. Available at:[Link]
M6O4(OH)4 of M = Sn, Pb: Single Crystal Growth and Crystal Structure Determinations Far Away from Routine - MDPI. mdpi.com. Available at:[Link]
Benchmarking 1-(But-3-en-1-yl)piperazine Against Standard Piperazine Linkers: A Comprehensive Guide for Advanced Bioconjugation and PROTAC Design
Executive Summary: The Evolution of Piperazine Linkers In modern drug discovery, particularly in the design of Proteolysis Targeting Chimeras (PROTACs), Antibody-Drug Conjugates (ADCs), and radiopharmaceuticals, the link...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary: The Evolution of Piperazine Linkers
In modern drug discovery, particularly in the design of Proteolysis Targeting Chimeras (PROTACs), Antibody-Drug Conjugates (ADCs), and radiopharmaceuticals, the linker is no longer viewed as a passive tether. It is an active structural element that dictates ternary complex geometry, physicochemical properties, and metabolic stability[].
Standard piperazine linkers have become a cornerstone in this space because they introduce a semi-rigid, basic loop capable of being protonated in the acidic environment of the endosome. This protonation enhances aqueous solubility and promotes membrane escape without the entropic penalties associated with long, floppy PEG chains[][2]. However, standard piperazines (such as simple alkyl-piperazines) are fundamentally limited by their conjugation chemistry, which typically relies on traditional amine-carboxylic acid crosslinking (amide coupling). This can lead to nonselective bioconjugation in complex biological systems rich in competing amines[3].
Enter 1-(But-3-en-1-yl)piperazine . By functionalizing the piperazine core with a terminal but-3-enyl group, we retain the critical physicochemical benefits of the piperazine ring while introducing an orthogonal, highly reactive alkene handle. This modification unlocks the power of thiol-ene click chemistry and olefin metathesis , enabling highly selective, irreversible, and biocompatible conjugation strategies that standard piperazines simply cannot achieve[3][4].
Mechanistic Rationale: Why the Alkene Tail Matters
To understand the superiority of 1-(But-3-en-1-yl)piperazine in specific workflows, we must examine the causality behind its chemical behavior.
The Limitation of Standard Piperazines
Standard piperazine linkers possess two endocyclic nitrogens with pKa values typically around ~5 and ~9 (depending on substitution)[2]. While excellent for solubility, utilizing both nitrogens for linker assembly requires sequential protection/deprotection strategies and relies heavily on amide bond formation or reductive amination. In bioconjugation, reacting an activated ester with a primary or secondary amine often yields off-target crosslinking because proteins are rich in lysine residues[3].
The Thiol-Ene Advantage of 1-(But-3-en-1-yl)piperazine
1-(But-3-en-1-yl)piperazine provides a secondary amine at one end (for traditional coupling to a small molecule warhead) and a terminal alkene at the other. This alkene is primed for radical-mediated thiol-ene click chemistry .
Orthogonality: The thiol-ene reaction is completely orthogonal to amines, hydroxyls, and carboxylic acids, ensuring absolute chemoselectivity[4].
Stability: The reaction forms a highly stable, irreversible thioether bond, which is vastly superior to the reversible nature of some maleimide-thiol conjugates in systemic circulation[4].
Biocompatibility: Thiol-ene click chemistry can be performed metal-free under mild photo-initiated conditions, preserving the integrity of sensitive biomolecules like oligonucleotides and enzymes[5][6].
Figure 1: Radical-mediated thiol-ene click chemistry mechanism enabled by the butenyl tail.
Comparative Performance Data
The following table synthesizes the benchmarking data between standard alkyl-piperazines and 1-(But-3-en-1-yl)piperazine.
Parameter
Standard Piperazine (e.g., 1-Methylpiperazine)
1-(But-3-en-1-yl)piperazine
Mechanistic Impact
pKa (Basic Center)
~7.8 - 8.2
~7.5 - 8.0
Both maintain basicity for endosomal protonation, enhancing solubility and membrane escape[].
Conjugation Handles
1 (Secondary Amine)
2 (Secondary Amine + Alkene)
The butenyl variant enables orthogonal, bidirectional linker assembly without complex protecting groups.
Primary Conjugation Chemistry
Amide Coupling, Reductive Amination
Amide Coupling AND Thiol-Ene Click
Thiol-ene click provides a stable thioether bond without the need for cytotoxic metal catalysts[4][5].
Chemoselectivity in Biologics
Low-Moderate (Amine competition)
High (Orthogonal alkene)
Prevents off-target crosslinking in complex biological mixtures, ensuring precise orientation[3].
Metabolic Stability
High (Rigid ring resists cleavage)
High (Thioether bonds resist hydrolysis)
Both structures avoid the oxidative degradation common to long, flexible PEG chains[7].
Experimental Workflows: Self-Validating Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems. Each step includes a built-in analytical checkpoint to confirm causality and reaction success.
Protocol A: Orthogonal PROTAC Linker Assembly
Objective: Synthesize a heterobifunctional PROTAC precursor using 1-(But-3-en-1-yl)piperazine.
Warhead Coupling (Amide Formation):
Procedure: Dissolve the target-protein ligand (containing a free carboxylic acid) in anhydrous DMF. Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 15 minutes to form the active ester. Add 1-(But-3-en-1-yl)piperazine (1.1 eq) via the secondary amine.
Causality: The secondary amine of the piperazine acts as a strong nucleophile, attacking the activated ester to form a stable amide bond. The terminal alkene remains completely unreactive under these conditions.
Validation Checkpoint: Analyze via LC-MS. You should observe the mass of the warhead + piperazine adduct. The absence of unreacted warhead validates complete conversion.
E3 Ligase Ligand Attachment (Thiol-Ene Click):
Procedure: Dissolve the purified intermediate from Step 1 and a thiol-functionalized E3 ligase ligand (1.2 eq) in a degassed solvent mixture (e.g., Methanol/PBS). Add a water-soluble photoinitiator (e.g., LAP, 0.1 eq). Irradiate at 365 nm for 10–30 minutes.
Causality: UV light cleaves the initiator, generating radicals that abstract a hydrogen from the thiol. The resulting thiyl radical attacks the terminal alkene of the butenyl group, forming an irreversible thioether linkage[4].
Validation Checkpoint: Analyze via LC-MS. The mass shift must perfectly match the addition of the thiol ligand, confirming the anti-Markovnikov thioether product.
Figure 2: Workflow comparison demonstrating the streamlined, orthogonal assembly enabled by the butenyl variant.
Protocol B: Bioconjugation to Oligonucleotides
Objective: Conjugate 1-(But-3-en-1-yl)piperazine to a thiol-modified oligonucleotide for enhanced cellular delivery.
Preparation: Reduce the disulfide bond of a 3'-thiol-modified oligonucleotide using TCEP (100 eq) in TEAA buffer (pH 7.0) for 2 hours. Purify via size-exclusion chromatography (e.g., NAP-5 column) to remove excess TCEP.
Causality: TCEP specifically reduces disulfides to free thiols without reacting with the alkene or the oligonucleotide bases.
Conjugation: Mix the free-thiol oligonucleotide with a 50-fold molar excess of 1-(But-3-en-1-yl)piperazine in degassed buffer. Add photoinitiator and irradiate at 365 nm for 15 minutes.
Causality: The massive molar excess of the small-molecule piperazine drives the radical reaction to completion, ensuring quantitative functionalization of the macromolecule[5][6].
Validation Checkpoint: Analyze via MALDI-TOF MS or analytical Anion-Exchange HPLC. A distinct shift in retention time and mass confirms the successful covalent attachment of the basic piperazine moiety, which will alter the overall charge density of the oligonucleotide.
Conclusion
While standard piperazine linkers remain highly valuable for modulating pKa and rigidity in drug discovery[][8], they fall short when complex, highly selective bioconjugation is required. 1-(But-3-en-1-yl)piperazine bridges this gap. By combining the pharmacokinetic benefits of the piperazine core with the unparalleled chemoselectivity of a terminal alkene, it provides researchers with a robust, orthogonal handle for thiol-ene click chemistry. For teams developing next-generation PROTACs, ADCs, or oligonucleotide conjugates, benchmarking against this functionalized linker is a critical step toward optimizing synthetic efficiency and biological targeting.
References
Thiol–ene click chemistry: a biocompatible way for orthogonal bioconjugation of colloidal nanoparticles
Chemical Science (RSC Publishing)
[Link]
PROTACs bearing piperazine-containing linkers: what effect on their protonation state?
RSC Advances
[Link]
Thiol-Specific Linkers for the Synthesis of Oligonucleotide Conjugates via Metal-Free Thiol–Ene Click Reaction
Bioconjugate Chemistry - ACS Publications
[Link]
Linker Chemistry in Radiopharmaceutical Design
ACS Publications
[Link]
As a Senior Application Scientist, I frequently encounter operational bottlenecks surrounding the safe handling and disposal of functionalized aliphatic amines. 1-(But-3-en-1-yl)piperazine (CAS: 82500-01-4) represents a...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I frequently encounter operational bottlenecks surrounding the safe handling and disposal of functionalized aliphatic amines. 1-(But-3-en-1-yl)piperazine (CAS: 82500-01-4) represents a unique logistical and safety challenge in drug development and synthetic laboratories.
While the piperazine core provides essential basicity for pharmaceutical applications, its secondary amine nitrogen lone pairs readily accept protons. In aqueous environments, this creates a highly alkaline solution that rapidly saponifies lipid bilayers, causing severe, slow-healing skin burns and irreversible eye damage[1]. Concurrently, the butenyl alkene moiety introduces distinct reactivity risks, particularly when exposed to electrophiles or strong oxidizing agents, which can trigger violent exothermic reactions[2].
To build a culture of safety and ensure environmental compliance, this guide establishes a self-validating, field-proven framework for the operational handling and EPA-compliant disposal of 1-(But-3-en-1-yl)piperazine.
Hazard Assessment & Chemical Causality
Before executing any disposal protocol, it is critical to understand the mechanistic causality behind the chemical's hazards. Chemical waste generators are legally obligated to determine if a discarded chemical is classified as a hazardous waste under 40 CFR Parts 261.3[3].
Prohibited to prevent aquatic toxicity and municipal water treatment disruption[5].
*Note: Toxicity values are extrapolated from baseline anhydrous piperazine data due to structural homology.
Operational Waste Disposal Workflows
Every protocol described below is designed as a self-validating system. By integrating verification steps directly into the workflow, we eliminate the guesswork from chemical waste management.
Aqueous and organic solutions containing 1-(But-3-en-1-yl)piperazine must be handled with strict segregation protocols to prevent in-container reactions.
Compatibility Verification: Ensure the primary waste collection carboy is made of High-Density Polyethylene (HDPE). Glass is acceptable but poses a shatter risk. Crucial: Do not mix with strong oxidizing agents, acid chlorides, or acid anhydrides, as the butenyl alkene group and amine nitrogen can undergo violent exothermic reactions[2].
Transfer Operations: Perform all liquid transfers inside a certified chemical fume hood with integrated HEPA/carbon filtration to prevent the inhalation of corrosive vapors[1]. Always utilize a secondary containment tray.
Neutralization (Self-Validating Step): Carefully neutralize highly alkaline aqueous waste with dilute hydrochloric acid (1M HCl) over an ice bath. Validation: Test the final solution with a universal pH indicator strip. A reading of pH 7–8 confirms the neutralization is complete, preventing dangerous pressure buildup from ongoing reactions in the sealed carboy.
RCRA Labeling: Affix a hazardous waste label immediately. Mark as "Corrosive Liquid, Basic, Organic." If the waste is left unneutralized and the pH exceeds 12.5, you must apply the EPA RCRA D002 characteristic code[4].
Consumables such as pipette tips, weighing boats, and PPE retain hazardous micro-residues.
Segregation: Collect all items that have come into contact with the chemical—including heavy-duty nitrile gloves and face shields—in a dedicated, puncture-resistant solid waste bin.
Containment: Double-bag the waste in thick polyethylene bags to prevent residual chemical dust or vapor from escaping into the laboratory environment.
Manifesting: Label the outer container as "Hazardous Solid Waste - Piperazine Contaminated." Store this in a designated satellite accumulation area for no more than 180 days prior to contractor pickup[6].
Protocol C: Spill Response & Containment
Because piperazine derivatives can cause irreversible tissue damage[7], spill response must be immediate and methodical.
Evacuation & PPE: Immediately clear the spill area. Responders must don chemical safety goggles, a face shield, and chemically resistant nitrile gloves.
Containment: Surround the spill with an inert absorbent material such as dry sand or vermiculite. Do not use combustible absorbents like sawdust, as piperazines can be combustible and react with organic materials[2].
Absorption & Collection: Sweep the absorbed mixture using non-sparking tools and place it into a wide-mouth HDPE disposal container[8].
Decontamination (Self-Validating Step): Wash the spill surface with a mild, dilute acetic acid solution to neutralize residual alkalinity, followed by a thorough water rinse. Validation: Swab the spill perimeter with a pH indicator wipe; a neutral reading confirms the complete removal of the corrosive amine residue.
Waste Segregation & Disposal Decision Tree
To streamline laboratory operations, follow this logical framework for categorizing and routing 1-(But-3-en-1-yl)piperazine waste.
Figure 1: Decision tree and operational workflow for 1-(But-3-en-1-yl)piperazine waste disposal.
Final Disposal & Incineration Logistics
Under the EPA's Pharmaceutical Hazardous Waste Rule, the disposal of piperazine-based hazardous waste down the sewer is strictly prohibited[5]. All collected waste must be transported by a licensed environmental contractor to an authorized chemical incinerator.
Crucial Logistical Note: Ensure your waste disposal contractor utilizes an incinerator equipped with an afterburner and a flue gas scrubber. The thermal decomposition (combustion) of the piperazine ring cleaves the molecule, releasing highly toxic nitrogen oxides (NOx) and carbon oxides (COx) into the exhaust stream[7][8]. The scrubber is mandatory to neutralize these toxic combustion byproducts before atmospheric release.
References[7] Safe Disposal of 1,4-Dihydroxy-2,2-dimethylpiperazine and Related Piperazine Derivatives in a Laboratory Setting. Benchchem. URL: 1]">https://www.benchchem.com[1] Piperazine Safety Data Sheet. European Directorate for the Quality of Medicines & HealthCare (EDQM). URL: 4]">https://www.edqm.eu[4] FEDERAL (RCRA-TCLP) AND STATE (TITLE 22-STLC,TTLC) HAZARDOUS WASTE CRITERIA. Eurofins. URL: 6]">https://www.eurofinsus.com[6] EPA Finalizes Long-Awaited Pharmaceutical Hazardous Waste Rule. Quarles & Brady LLP. URL: 5]">https://www.quarles.com[5] Piperazine Anhydrous Safety Data Sheet. TCI Chemicals. URL: 9]">https://www.tcichemicals.com[9] Piperazine 68% MSDS. KSCL. URL: https://www.kscl.co.in[2] Piperazine Safety Data Sheet. Fisher Scientific. URL: 10]">https://www.fishersci.com[10] 1-(2-Nitrophenyl)piperazine Safety Data Sheet. SynQuest Labs. URL: 3]">https://www.synquestlabs.com[3] Material Safety Data Sheet - Piperazine, anhydrous, 99%. Cole-Parmer. URL: 8]">https://www.coleparmer.com[8] Regulated Waste Management Plan. University of Portland. URL: https://www.up.edu
Personal protective equipment for handling 1-(But-3-en-1-yl)piperazine
Operational Safety and Logistical Guide for Handling 1-(But-3-en-1-yl)piperazine As a Senior Application Scientist, I recognize that handling specialty aliphatic amines requires more than just a cursory glance at a Safet...
Author: BenchChem Technical Support Team. Date: April 2026
Operational Safety and Logistical Guide for Handling 1-(But-3-en-1-yl)piperazine
As a Senior Application Scientist, I recognize that handling specialty aliphatic amines requires more than just a cursory glance at a Safety Data Sheet (SDS). It demands a deep understanding of the chemical's reactivity profile and the implementation of a self-validating safety protocol. 1-(But-3-en-1-yl)piperazine (CAS 82500-01-4) is a highly reactive, corrosive, and combustible secondary/tertiary amine derivative frequently utilized in advanced organic synthesis and drug development[1][2].
This guide provides a comprehensive, causality-driven approach to personal protective equipment (PPE), operational workflows, and disposal logistics to ensure uncompromising laboratory safety.
Part 1: Physicochemical & Hazard Profile
To design an effective safety strategy, we must first quantify the threat. The following table summarizes the critical physicochemical properties and GHS hazard classifications for 1-(But-3-en-1-yl)piperazine based on standard chemical safety data from authoritative suppliers like [2].
Parameter
Specification
Chemical Name
1-(But-3-en-1-yl)piperazine
CAS Number
82500-01-4
Molecular Formula / Weight
C8H16N2 / 140.23 g/mol
Hazard Class & UN Number
Class 8 (Corrosive), UN 2735
Packing Group
III
Storage Requirements
Dark place, inert atmosphere, room temperature
GHS Hazard Statements
H315: Causes skin irritationH318: Causes serious eye damageH335: May cause respiratory irritationH227: Combustible liquid
Part 2: Causality-Driven PPE Strategy
In advanced chemical handling, PPE is not merely a compliance checklist; it is a carefully engineered barrier designed to mitigate specific molecular interactions.
Hand Protection: Heavy-Duty Nitrile or Neoprene Gloves (>8 mil)
The Causality: Piperazine derivatives are highly nucleophilic aliphatic amines. They can rapidly permeate, swell, or degrade standard natural rubber latex and thin vinyl gloves. Because this compound causes severe skin irritation (H315)[2], a high-density polymer barrier like heavy-duty nitrile is mandatory to prevent chemical burns and systemic absorption.
Eye & Face Protection: Chemical Splash Goggles + Polycarbonate Face Shield
The Causality: The H318 classification indicates serious, potentially irreversible eye damage[2]. Amines cause rapid saponification of the lipid layers in the cornea, leading to immediate tissue destruction. Standard safety glasses with side shields are insufficient against liquid splashes; a full-seal goggle combined with a face shield is non-negotiable when handling neat liquids.
Body Protection: Flame-Resistant (FR) Lab Coat & Chemical Apron
The Causality: 1-(But-3-en-1-yl)piperazine is a combustible liquid (H227)[2]. In the event of an accidental ignition or flash fire during transfer, standard polyester-blend lab coats will melt into the skin. An FR cotton or Nomex lab coat provides a critical thermal barrier, while a chemical-resistant apron adds a layer of defense against corrosive spills.
The Causality: The compound's volatility can cause severe respiratory tract irritation (H335)[2]. All handling must occur within a certified fume hood. If engineering controls fail or during a major spill response, a NIOSH-approved half-face respirator equipped with organic vapor (OV) cartridges is required.
Part 3: Experimental Workflow & Handling Protocol
The following step-by-step methodology ensures a self-validating, air-free transfer system that protects both the integrity of the reagent and the safety of the operator.
Protocol: Air-Free Transfer and Reaction Setup
Engineering Controls Validation: Verify that the chemical fume hood is fully operational with a face velocity of ≥ 100 feet per minute (fpm). Clear the workspace of any strong oxidizing agents or acids.
Atmospheric Purging: Because 1-(But-3-en-1-yl)piperazine must be stored in an inert atmosphere[2], purge the receiving reaction vessel with dry Argon or Nitrogen for 15 minutes prior to transfer. This prevents oxidative degradation and moisture absorption.
PPE Verification: Don all required PPE (FR coat, splash goggles, heavy-duty nitrile gloves) before opening the secondary containment of the reagent.
Reagent Extraction: Using a Schlenk line and a thoroughly oven-dried, gas-tight glass syringe, pierce the septum of the reagent bottle. Slowly withdraw the required volume, ensuring no ambient air is introduced into the stock bottle.
Controlled Addition: Add the reagent dropwise to the reaction mixture. Critical Step: Monitor the internal reaction temperature continuously. The exothermic nature of amine-acid or amine-electrophile reactions, combined with the reagent's combustible profile (H227)[2], requires strict thermal control (e.g., using an ice bath) to prevent reaching the flash point.
Decontamination: Immediately rinse the syringe and any contaminated glassware with a dilute acidic solution (e.g., 1M HCl) to neutralize residual amine before standard laboratory washing.
Part 4: Spill Response & Disposal Plan
A rapid, calculated response is essential for mitigating corrosive and combustible hazards.
Immediate Action: Evacuate personnel from the immediate vicinity. Ensure the fume hood remains operational to vent irritating vapors (H335)[2]. Eliminate all potential ignition sources.
Containment: Cover the spill with an inert, non-combustible absorbent such as dry sand, earth, or vermiculite. Do not use paper towels, sawdust, or other combustible absorbents, which could exacerbate the fire risk.
Neutralization: Carefully apply a weak, dry acid (such as citric acid powder or sodium bisulfate) over the absorbed spill to neutralize the basic amine.
Disposal: Sweep the neutralized absorbent into a chemically resistant, sealable polyethylene container. Label the container clearly as "Class 8 Corrosive Waste (Contains Aliphatic Amine)"[2] and transfer it to the facility's designated hazardous waste accumulation area for professional incineration.
Part 5: Operational Workflow Visualization
The following diagram illustrates the logical relationship between hazard assessment, PPE deployment, and safe operational execution.
Operational workflow for the safe handling and disposal of 1-(But-3-en-1-yl)piperazine.